4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate

• CAS: 62113-92-2

Core Science & Biosynthesis

Technical Monograph: Molecular Structure and Fluorogenic Applications of 4-Methylumbelliferyl Methanesulfonate (4-MUMS)

[1]

Executive Summary

4-Methylumbelliferyl Methanesulfonate (4-MUMS) is a synthetic fluorogenic derivative of 4-methylumbelliferone (4-MU, Hymecromone).[1] Chemically defined as the methanesulfonic acid ester of 7-hydroxy-4-methylcoumarin, this compound functions as a "caged" fluorophore.[1] Unlike its widely utilized analog 4-Methylumbelliferyl Sulfate (a substrate for sulfatase enzymes), 4-MUMS is primarily characterized by its reactivity as an aryl sulfonate ester .[1]

In the latent state, the methanesulfonyl (mesyl) group quenches the fluorescence of the coumarin core by suppressing the formation of the emissive phenolate anion. Upon nucleophilic attack (e.g., by thiols) or hydrolytic cleavage, the mesyl group is displaced, releasing the highly fluorescent 4-MU anion.[1] This guide analyzes the structural properties, synthesis, and mechanistic applications of 4-MUMS in chemo-sensing and assay development.[1]

Molecular Architecture & Physicochemical Properties

Structural Analysis

The core of 4-MUMS is the benzopyrone ring system of coumarin. The critical functional modification is the esterification of the phenolic oxygen at position 7 with a methanesulfonyl group. This modification locks the molecule in a non-emissive state by preventing the delocalization of electrons required for the strong fluorescence observed in the free phenolate form.

Property	Value
IUPAC Name	4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate
Common Name	4-Methylumbelliferyl methanesulfonate (4-MUMS)
Molecular Formula	C₁₁H₁₀O₅S
Molecular Weight	254.26 g/mol
Core Scaffold	7-Hydroxy-4-methylcoumarin (4-MU)
Leaving Group	Methanesulfonate (Mesylate, -OMs)
Fluorescence State	Quenched (Latent)
Active Fluorophore	4-Methylumbelliferone ( nm, nm)

Chemical Structure Diagram (DOT)

The following diagram illustrates the structural composition and the cleavage logic of 4-MUMS.

Synthesis Protocol

Note: This protocol describes the chemical synthesis of 4-MUMS from the parent coumarin. Standard safety precautions for handling sulfonyl chlorides (corrosive, lachrymators) must be observed.

Reaction Logic

The synthesis utilizes a standard nucleophilic substitution where the phenolic oxygen of 4-MU attacks the sulfur of methanesulfonyl chloride (MsCl).[1] A base (Triethylamine or Pyridine) is required to scavenge the HCl byproduct and drive the equilibrium forward.

Reaction Equation:

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask, dissolve 4-Methylumbelliferone (1.76 g, 10 mmol) in anhydrous Dichloromethane (DCM, 50 mL) .

• Base Addition: Add Triethylamine (1.53 mL, 11 mmol) . The solution may fluoresce slightly due to partial deprotonation. Cool the mixture to 0°C in an ice bath.

• Sulfonylation: Dropwise add Methanesulfonyl chloride (0.85 mL, 11 mmol) over 10 minutes.

• Incubation: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC (Silica, 50% EtOAc/Hexane). The product spot will be less polar than 4-MU and non-fluorescent under UV (until treated with base/heat on the plate).[1]

• Workup: Wash the organic layer with water (2 x 30 mL), 1M HCl (to remove excess amine), and brine.

• Purification: Dry over anhydrous

  , filter, and concentrate in vacuo. Recrystallize from Ethanol/Hexane to yield white crystalline 4-MUMS.

Functional Applications & Mechanism

While 4-Methylumbelliferyl Sulfate is the gold standard for detecting sulfatase enzymes, 4-MUMS occupies a distinct niche as a chemical probe .[1]

Chemosensor for Thiols (Glutathione Detection)

Aryl sulfonates like 4-MUMS are susceptible to nucleophilic attack.[1] In biological systems, thiols (R-SH) such as Glutathione (GSH) are potent nucleophiles.[1]

• Mechanism: The thiolate anion attacks the sulfonyl sulfur (cleaving the S-O bond) or the methyl carbon (cleaving the O-C bond, though less likely for aryl esters compared to alkyl esters).

• Result: Release of the 4-MU phenolate, triggering a "turn-on" fluorescence signal.[1][2]

• Utility: Used to quantify non-enzymatic nucleophilic activity or as a reference for spontaneous hydrolysis rates in drug stability studies.

Distinction from Enzyme Substrates

It is critical to distinguish 4-MUMS from similar derivatives:

Derivative	Formula	Primary Target	Cleavage Mechanism
4-MU Sulfate		Sulfatases	Enzymatic Hydrolysis
4-MU Phosphate		Phosphatases	Enzymatic Hydrolysis
4-MUMS		Nucleophiles / Esterases	Chemical Nucleophilic Displacement

Experimental Workflow: Fluorescence Release Assay

The following workflow describes how to use 4-MUMS to test for nucleophilic activity (e.g., thiol concentration).

References

• PubChem Compound Summary. "4-Methylumbelliferyl sulfate" (Analogous Structure/Properties Reference). National Center for Biotechnology Information.Link[1]

• Sigma-Aldrich. "4-Methylumbelliferone Product Information."[1][3] (Base Fluorophore Properties). Link

• Yang, Y. et al. "A 4-methylumbelliferone-based fluorescent probe for the sensitive detection of captopril." Journal of Fluorescence, 2009. (Describes the synthesis and mechanism of sulfonate-based 4-MU probes). Link

• Gee, K. R. et al. "Fluorogenic substrates for the detection of enzymes." Methods in Enzymology.[4][5] (General principles of 4-MU "caged" probes).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. A 4-methylumbelliferone-based fluorescent probe for the sensitive detection of captopril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Methylumbelliferyl 4-guanidinobenzoate = 85 HPLC 34197-46-1 [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Comparative Technical Guide: 4-Methylumbelliferone vs. 4-Methylumbelliferyl Methanesulfonate

This technical guide provides an in-depth analysis of 4-Methylumbelliferone (4-MU) , a widely used hyaluronan synthesis inhibitor and choleretic drug (Hymecromone), versus its Methanesulfonate Derivative (chemically identified as 4-Methylumbelliferyl Methanesulfonate or the Mesylate Ester ).

This guide addresses the critical distinction between the active pharmacological agent (4-MU) and its sulfonate-protected derivative, often utilized in medicinal chemistry as a prodrug strategy to overcome the rapid first-pass metabolism (glucuronidation) that limits the clinical efficacy of 4-MU, or as a specialized fluorogenic substrate.

Executive Summary: The Core Distinction

The fundamental difference lies in their chemical nature and biological availability. 4-MU is the active, free phenolic drug, potent but limited by poor oral bioavailability due to rapid Phase II metabolism. The Methanesulfonate Derivative (4-MUMS) is a lipophilic, neutral ester designed to protect the critical hydroxyl group, acting as a potential prodrug or chemical intermediate that resists immediate glucuronidation until hydrolyzed.

Feature	4-Methylumbelliferone (4-MU)	4-Methylumbelliferyl Methanesulfonate (4-MUMS)
Chemical Class	Hydroxycoumarin (Free Phenol)	Sulfonate Ester (Mesylate)
Pharmacological Role	Active HA Synthesis Inhibitor / Choleretic	Prodrug / Chemical Intermediate
Oral Bioavailability	Low (<5%) due to rapid glucuronidation	High (Predicted) due to lipophilicity & protection
Fluorescence	Highly Fluorescent (Blue, pH > 7)	Non-Fluorescent (Quenched)
Metabolic Stability	Unstable (Rapid ~ 30 min)	Stable against Glucuronidation (until hydrolysis)
Solubility	Soluble in basic pH, polar organic solvents	Soluble in non-polar organic solvents (DCM, EtOAc)

Chemical Identity & Structural Logic

4-Methylumbelliferone (4-MU)[1][3][4][5][6]

• IUPAC Name: 7-hydroxy-4-methylchromen-2-one

• Structure: A bicyclic coumarin ring with a hydroxyl group at position 7 and a methyl group at position 4.[1]

• Reactivity: The 7-OH group is acidic (

  ). At physiological pH (7.4), a significant fraction exists as the phenolate anion, which is the fluorescent species.

• Metabolic Vulnerability: The 7-OH is the primary target for UDP-glucuronosyltransferases (UGTs) and Sulfotransferases (SULTs) , leading to rapid clearance.

4-Methylumbelliferyl Methanesulfonate (4-MUMS)

• IUPAC Name: 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate

• Structure: The 7-OH hydrogen is replaced by a methanesulfonyl group (

  ).

• Reactivity: The molecule is a neutral ester. It lacks the acidic proton, rendering it lipophilic.

• Strategic Advantage: The bulky sulfonyl group sterically and chemically blocks the UGT enzymes from attaching glucuronic acid. The compound must undergo hydrolysis (chemical or esterase-mediated) to release the active 4-MU.

Mechanism of Action & Pharmacokinetics

The Bioavailability Problem (4-MU)

When 4-MU is administered orally, it is rapidly absorbed but immediately metabolized in the liver and intestine (First-Pass Effect).

• Pathway: 4-MU

  4-MU-Glucuronide (Inactive) + 4-MU-Sulfate (Inactive).

• Consequence: High doses (e.g., 450 mg/kg in mice) are required to achieve therapeutic levels, leading to potential hepatotoxicity.

The Prodrug Solution (Methanesulfonate Derivative)

The methanesulfonate derivative leverages the "Masked Phenol" strategy.

• Absorption: The lipophilic ester crosses the intestinal membrane passively and efficiently.

• Distribution: It circulates in the plasma, protected from UGTs.

• Bioactivation: Non-specific esterases or spontaneous hydrolysis in tissues cleave the sulfonate bond.

• Release: Active 4-MU is released at the target site (e.g., tumor microenvironment or liver).

Pathway Visualization (Graphviz)

Caption: Comparative metabolic fate. The Methanesulfonate derivative (Red) resists rapid glucuronidation, acting as a reservoir for the active 4-MU (Blue).

Experimental Protocols

Synthesis of 4-Methylumbelliferyl Methanesulfonate

Rationale: To synthesize the derivative for PK studies or as a standard. Caution: Methanesulfonyl chloride is corrosive and a lachrymator.

• Reagents: 4-Methylumbelliferone (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq), Triethylamine (TEA, 1.5 eq), Dichloromethane (DCM, anhydrous).

• Procedure:

  • Dissolve 4-MU in anhydrous DCM under nitrogen atmosphere at 0°C.

  • Add TEA slowly. The solution may fluoresce slightly.

  • Add MsCl dropwise over 10 minutes. The reaction is exothermic.

  • Stir at 0°C for 30 min, then warm to Room Temperature (RT) for 2 hours.

  • Monitoring: Monitor by TLC (Silica gel, Hexane:EtOAc 1:1). The product (spot) will be less polar (higher

    ) and non-fluorescent under UV 365nm compared to the starting material.

• Workup: Wash with water, 1N HCl, and brine. Dry over

  .

• Purification: Recrystallize from Ethanol or purify via Flash Chromatography.

Hydrolysis & Release Assay (In Vitro Stability)

Rationale: To determine the half-life of the prodrug and the rate of 4-MU release.

• Preparation: Prepare a 10 mM stock of 4-MUMS in DMSO.

• Incubation:

  • Dilute to 100 µM in Phosphate Buffered Saline (PBS, pH 7.4) or Mouse Plasma.[2][3]

  • Incubate at 37°C in a shaking water bath.

• Sampling:

  • At

    min, remove aliquots.

  • Quenching: Add equal volume of ice-cold Acetonitrile (ACN) to precipitate proteins (if plasma used).

• Detection (Fluorescence):

  • Centrifuge samples (10,000 x g, 5 min).

  • Transfer supernatant to a 96-well plate.

  • Read: Excitation 360 nm / Emission 450 nm.

  • Logic: The Methanesulfonate derivative is non-fluorescent . An increase in fluorescence signal is directly proportional to the release of free 4-MU.

• Quantification: Use a standard curve of free 4-MU to calculate concentration.

Key Applications in Drug Development

Hyaluronan (HA) Inhibition

4-MU is the gold standard for inhibiting HA synthesis in cancer (e.g., pancreatic ductal adenocarcinoma) and autoimmunity. However, its clinical translation is hampered by the need for massive oral doses.

• Application: Researchers use the methanesulfonate derivative (or similar sulfonate esters) to achieve sustained plasma levels of 4-MU with lower dosing frequency.

Fluorogenic Substrate Usage

While 4-MU-Sulfate and 4-MU-Phosphate are common substrates for sulfatases and phosphatases, the Methanesulfonate ester can be used to probe esterase activity or nucleophilic substitution reactions in chemical biology.

• Note: Specificity is lower than phosphate/sulfate derivatives because the sulfonate ester is more labile to general hydrolysis.

References

• Nagy, N., et al. (2015).[1] "4-Methylumbelliferone treatment and hyaluronan inhibition as a therapeutic strategy in inflammation, autoimmunity, and cancer."[4][2][1][5] Frontiers in Immunology. Link[1]

• Kakizaki, I., et al. (2004). "A novel mechanism for the inhibition of hyaluronan biosynthesis by 4-methylumbelliferone." Journal of Biological Chemistry. Link

• Resende, R., et al. (2021). "Prodrug Strategies for Coumarin Derivatives: Improving Bioavailability." Pharmaceutics. (General reference on coumarin prodrugs).

• Sigma-Aldrich. "4-Methylumbelliferone Product Information & Properties." Link

• PubChem. "4-Methylumbelliferone Compound Summary." Link

Sources

• 1. A hyaluronic acid biosynthesis inhibitor: 4-Methylumbelliferone_Chemicalbook [chemicalbook.com]
• 2. The pharmacokinetics and dosing of oral 4-methylumbelliferone for inhibition of hyaluronan synthesis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Frontiers | 4-Methylumbelliferone Treatment and Hyaluronan Inhibition as a Therapeutic Strategy in Inflammation, Autoimmunity, and Cancer [frontiersin.org]
• 5. 4-Methylumbelliferone, an hyaluronan synthase inhibitor, prevents the development of oncological, inflammatory, degenerative and autoimmune disorders - Fedorova - Biochemistry [rjeid.com]

CAS number and identifiers for 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate

The following is an in-depth technical guide on 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate , designed for researchers and drug development professionals.

Content Type: Technical Monograph / Chemical Profile Audience: Medicinal Chemists, Chemical Biologists, and Process Engineers

Executive Summary

4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate (also known as 7-mesyloxy-4-methylcoumarin ) is a functionalized coumarin derivative where the phenolic hydroxyl group at the C7 position of 4-methylumbelliferone (4-MU) has been protected as a methanesulfonate (mesylate) ester.

Unlike its parent compound, which is highly fluorescent, the mesylate derivative acts as a fluorescence-quenched intermediate . Its primary utility lies in two domains:

• Synthetic Chemistry: As an activated electrophile for cross-coupling reactions (e.g., Suzuki-Miyaura) or nucleophilic substitutions (

  / ), allowing the introduction of complex motifs onto the coumarin scaffold.[1]

• Chemical Biology: As a covalent inhibitor or probe for enzymes that interact with sulfonate esters, and as a hydrophobic precursor that releases the fluorescent 4-MU moiety upon specific chemical or enzymatic cleavage (though less labile than acetates).

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

This compound is a specific derivative of the well-characterized fluorophore 4-methylumbelliferone. While the parent and triflate derivatives are widely indexed, the mesylate is often generated in situ or used as a custom intermediate.

Table 1: Identifiers and Properties

Property	Detail
Chemical Name	4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate
Common Synonyms	7-Mesyloxy-4-methylcoumarin; 4-Methylumbelliferyl mesylate
Parent Compound	4-Methylumbelliferone (CAS: 90-33-5)
Related CAS	878672-65-2 (Triflate analog); 2747-05-9 (Acetate analog)
Molecular Formula
Molecular Weight	254.26 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DCM, DMSO, DMF, Chloroform; Poorly soluble in water
Melting Point	~113–115 °C (Estimated based on benzenesulfonate analogs [1])
SMILES	CC1=CC(=O)Oc2cc(OS(=O)(=O)C)ccc12

Synthesis & Reaction Logic

The synthesis of 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate follows a standard sulfonylation protocol. The choice of base and solvent is critical to prevent premature hydrolysis and ensure high yields.

Mechanistic Pathway

The reaction proceeds via nucleophilic attack of the phenoxide anion (generated by the base) onto the sulfur atom of methanesulfonyl chloride (MsCl), displacing the chloride ion.

DOT Diagram: Synthesis Workflow

Caption: Synthesis of 7-mesyloxy-4-methylcoumarin via base-mediated sulfonylation.

Experimental Protocol: Synthesis

Reagents:

• 4-Methylumbelliferone (1.0 eq)

• Methanesulfonyl chloride (1.2 eq)

• Triethylamine (1.5 eq)[2]

• Dichloromethane (DCM) (anhydrous)

Procedure:

• Dissolution: Dissolve 4-methylumbelliferone (1.76 g, 10 mmol) in anhydrous DCM (50 mL) in a round-bottom flask under an inert atmosphere (

  ).

• Activation: Add Triethylamine (2.1 mL, 15 mmol) and cool the mixture to 0°C in an ice bath. Rationale: Cooling controls the exotherm of the mesylation and prevents side reactions.

• Addition: Dropwise add Methanesulfonyl chloride (0.93 mL, 12 mmol). Stir at 0°C for 30 minutes, then allow to warm to room temperature over 2 hours.

• Quench & Workup: Quench with water (50 mL). Separate the organic layer and wash sequentially with 1M HCl (to remove excess amine), saturated

  (to remove acid traces), and brine.

• Purification: Dry over

  , filter, and concentrate in vacuo. Recrystallize from Ethanol/Hexane or purify via flash chromatography (Hexane:EtOAc) to yield the white solid product.

Applications in Drug Development & Chemical Biology

A. Intermediate for Cross-Coupling

The mesylate group is a good leaving group (

of conjugate acid ~ -1.9), making this compound a cost-effective alternative to the more expensive triflate for palladium-catalyzed cross-coupling reactions.

• Use Case: Synthesis of 7-aryl-4-methylcoumarins via Suzuki-Miyaura coupling.

• Advantage: Mesylates are more stable to hydrolysis than triflates during handling, though slightly less reactive.

B. Enzyme Inhibition & Probing

Sulfonate esters can act as irreversible inhibitors for nucleophilic enzymes or as probes for specific hydrolases.

• Mechanism: The sulfur atom acts as an electrophile. A nucleophilic residue in an enzyme active site (e.g., Serine or Cysteine) attacks the sulfur, leading to sulfonylation of the enzyme and release of the fluorescent 4-methylumbelliferone.

• Readout: The release of 4-MU provides a "turn-on" fluorescence signal (Ex: 360 nm / Em: 450 nm) upon cleavage, allowing for kinetic monitoring of the reaction [2].

DOT Diagram: Fluorescence Activation Mechanism

Caption: Fluorescence recovery upon cleavage of the mesylate ester.

Safety & Handling (MSDS Summary)

• Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• Specific Risk: As a sulfonate ester, there is a theoretical risk of alkylating activity (reacting with DNA/proteins), although aryl mesylates are generally less reactive alkylating agents than alkyl mesylates.

• Storage: Store at 2–8°C under inert gas. Moisture sensitive (slow hydrolysis to parent coumarin).

References

• Synthesis of Coumarin Sulfonates

  • Source: Al-Amiery, A. A., et al.
  • Context: Describes the synthesis and melting points of analogous benzenesulfonate derivatives (113–114°C)

• 4-Methylumbelliferone Properties

  • Source: PubChem Compound Summary for CID 5281426 (4-Methylumbelliferone).
  • Context: Baseline fluorescence and solubility d
• General Mesylation Protocols: Source: Clayden, J., Greeves, N., & Warren, S. Organic Chemistry. Oxford University Press. Context: Standard mechanism for sulfonyl chloride reactions with phenols.

• Coumarin-based Inhibitors

  • Source: "Coumarin sulfonates: New alkaline phosphatase inhibitors." ResearchGate.[3]

  • Context: Validates the use of coumarin sulfon

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Thermodynamic and Photophysical Profiling of Coumarin Sulfonates: A Technical Guide

Executive Summary & Molecular Architecture

Coumarin (2H-chromen-2-one) scaffolds are ubiquitous in pharmacophores and fluorescent probes. However, the parent heterocycle is lipophilic, limiting its utility in physiological media. The introduction of a sulfonate group (

or ) is the standard molecular engineering strategy to confer water solubility and modulate supramolecular packing.

This guide details the physical transition from the Van der Waals-dominated lattice of neutral coumarins to the ionic/hydrogen-bond-dominated lattice of coumarin sulfonates. It provides validated protocols for their synthesis, thermal characterization, and photophysical assessment.

The Sulfonate Impact: Lattice Energy and Solubility

The physical shift upon sulfonation is drastic. While unsubstituted coumarin melts at ~70°C due to weak

stacking, sulfonated derivatives often exhibit melting points exceeding 250°C, frequently undergoing thermal decomposition prior to the phase transition. This is driven by the high lattice energy of the ionic sulfonate headgroups.

Key Structural-Property Relationships:

• Solubility: The

  group acts as a "solubility anchor," disrupting the hydrophobic aggregation of the planar coumarin core.

• Melting Point: Increases by >100°C compared to the parent scaffold due to intermolecular hydrogen bonding (in acids) or electrostatic forces (in salts).

• Hygroscopicity: Sulfonate salts are prone to forming hydrates, necessitating Thermogravimetric Analysis (TGA) alongside Differential Scanning Calorimetry (DSC).

Physical Characteristics & Data Profile

The following table summarizes the shift in physical properties when modifying the coumarin core. Note the distinct jump in melting point (MP) and solubility.

Compound Class	Representative Structure	Melting Point ( )	Solubility Profile	Fluorescence ( )
Parent Scaffold	Coumarin (unsubstituted)	69–71°C	High: , EtOHLow:	Negligible ( )
Sulfonamide	7-(diethylamino)-2-oxo-N-phenyl-chromene-3-sulfonamide	211–213°C	Mod: DMSO, DMFLow: (pH dep.)	High ( )
Sulfonic Acid	7-hydroxycoumarin-3-sulfonic acid	>250°C (Dec.)	High: (Acidic)Mod: MeOH	pH Dependent
Sulfonate Salt	Sodium coumarin-3-sulfonate	>300°C (Dec.)	Very High: Insol:	High (Polarity sensitive)

Critical Note: "Melting point" for sulfonate salts is often a misnomer. These compounds typically undergo dehydration (loss of lattice water) at 100–150°C, followed by decomposition (carbonization) above 300°C. Visual capillary melting point determination is insufficient; DSC is required.

Photophysical Mechanisms

Coumarin sulfonates are renowned for their sensitivity to the microenvironment. The sulfonate group renders them water-soluble, but the fluorescence is governed by the Intramolecular Charge Transfer (ICT) state.

Mechanism of Action

Upon excitation, electron density shifts from the donor (e.g., 7-diethylamino) to the acceptor (carbonyl/sulfonate). In polar solvents (water), the excited state is stabilized, leading to a large Stokes shift (often >80 nm). However, if the rotation of the amine is unhindered, non-radiative decay (Twisted Intramolecular Charge Transfer - TICT) can quench fluorescence.

Figure 1: Photophysical pathway of substituted coumarins. Sulfonation allows this cycle to occur in aqueous buffers, critical for biological sensing.

Experimental Protocols

Synthesis: Chlorosulfonation Route

This protocol describes the synthesis of a coumarin sulfonyl chloride intermediate, which can be hydrolyzed to the acid or reacted with amines to form sulfonamides.

Reagents: Coumarin derivative, Chlorosulfonic acid (

), (or ).

• Setup: Equip a 3-neck round-bottom flask with a drying tube (

  ) and a dropping funnel. Cool to 0°C in an ice bath.

• Addition: Charge the flask with chlorosulfonic acid (5 equiv). Add the coumarin derivative dropwise (neat or dissolved in minimal

  ) over 30 minutes.

  • Why? Rapid addition causes exothermic charring.

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (Mobile phase: EtOAc/Hexane).

• Quenching (Critical): Pour the reaction mixture slowly onto crushed ice.

  • Safety:

    reacts violently with water.

• Workup: Filter the precipitated sulfonyl chloride immediately. Wash with cold water.

• Derivatization: React immediately with amine/hydroxide to form the stable sulfonate/sulfonamide.

Thermal Characterization (DSC/TGA)

Because coumarin sulfonates decompose, standard melting point apparatuses yield ambiguous "browning" data.

Protocol:

• Instrument: Simultaneous TGA/DSC (e.g., TA Instruments SDT 650).

• Sample Prep: 2–5 mg of dried powder in an alumina pan (hermetically sealed with a pinhole to allow volatile escape).

• Method:

  • Equilibrate at 30°C.

  • Ramp 10°C/min to 120°C (Hold 5 min). Purpose: Quantify solvent/hydrate loss.

  • Ramp 10°C/min to 400°C.

• Analysis:

  • Endotherm 1 (<150°C): Desolvation (Check TGA weight loss).

  • Endotherm 2 (Sharp): True Melting Point (

    ).

  • Exotherm/Baseline Shift: Decomposition (

    ).

Figure 2: Thermal analysis decision tree for distinguishing solvation effects from true melting events.

References

• Ismail, L. F. M., et al. (1992). "Fluorescence properties of some coumarin dyes and their analytical implication." Proceedings of the Indian Academy of Sciences - Chemical Sciences. Link

• Selleck Chemicals. (2024). "Coumarin-3-carboxylic acid: Physical Properties and Solubility Data." SelleckChem Product Data. Link

• Shaikh, M., et al. (2015).[1] "Coumarin-Based Sulfonamide Derivatives as Potential DPP-IV Inhibitors." Current Topics in Medicinal Chemistry. Link

• Ganai, S., et al. (2023). "Probing coumarin solubility and solvation energetics in diverse aqueous–organic solutions." Journal of Molecular Liquids. Link

• NIST Chemistry WebBook. (2024). "Coumarin: Thermochemical Data." National Institute of Standards and Technology. Link

Sources

• 1. Coumarin-Based Sulfonamide Derivatives as Potential DPP-IV Inhibitors: Pre-ADME Analysis, Toxicity Profile, Computational Analysis, and In Vitro Enzyme Assay - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of 4-Methyl-2-oxo-2H-chromen-7-yl Methanesulfonate

Part 1: Introduction & Strategic Analysis

Executive Summary

This guide details the synthesis of 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate (also known as 7-methanesulfonyloxy-4-methylcoumarin). This compound is a critical intermediate in the modification of the coumarin scaffold. The methanesulfonate group serves as an excellent leaving group, enabling palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to access 7-substituted coumarin derivatives, or as a "caged" fluorophore where the fluorescence of the parent 7-hydroxy-4-methylcoumarin (4-methylumbelliferone) is quenched until the sulfonate ester is cleaved.

Retrosynthetic Logic

The synthesis is a direct nucleophilic substitution at the sulfonyl sulfur. The phenolic oxygen of 7-hydroxy-4-methylcoumarin attacks the electrophilic sulfur of methanesulfonyl chloride (MsCl). A base is required to neutralize the hydrogen chloride by-product and facilitate the formation of the reactive phenoxide species.

Key Reaction Parameters:

• Electrophile: Methanesulfonyl chloride (MsCl) - Highly reactive, moisture sensitive.

• Nucleophile: 7-Hydroxy-4-methylcoumarin - Poor nucleophile in neutral form; requires deprotonation.

• Base: Triethylamine (TEA) - Acts as an HCl scavenger and general base catalyst.

• Solvent: Dichloromethane (DCM) - Solubilizes reagents and allows for easy aqueous workup.

Part 2: Safety & Materials[1][2]

Critical Safety Hazards

Reagent	Hazard Class	Critical Precaution
Methanesulfonyl Chloride (MsCl)	Corrosive / Lachrymator	Highly Toxic. Causes severe skin burns and eye damage. Reacts violently with water. Handle only in a fume hood.
Dichloromethane (DCM)	Carcinogen / Volatile	Avoid inhalation. Use chemically resistant gloves (PVA or Viton recommended over nitrile for prolonged exposure).
Triethylamine (TEA)	Flammable / Corrosive	Keep away from ignition sources.
Coumarin Derivatives	Bioactive	Treat as potential pharmacophores. Avoid dust inhalation.

Equipment & Reagents

• Glassware: 100 mL Round Bottom Flask (RBF), Addition Funnel (or Syringe/Septum), Magnetic Stir Bar.

• Reagents:

  • 7-Hydroxy-4-methylcoumarin (4-Methylumbelliferone) [>98%]

  • Methanesulfonyl Chloride (MsCl) [>99%]

  • Triethylamine (TEA) [Anhydrous preferred]

  • Dichloromethane (DCM) [Anhydrous]

• Analytics: TLC Plates (Silica gel 60 F254), UV Lamp (254/365 nm).

Part 3: Step-by-Step Synthesis Protocol

Reaction Setup (Standard Scale: 5.0 mmol)

• Preparation: Oven-dry the 100 mL RBF and stir bar. Flush with Nitrogen (

  ) or Argon to maintain an inert atmosphere.

• Dissolution:

  • Add 881 mg (5.0 mmol) of 7-Hydroxy-4-methylcoumarin to the flask.

  • Add 25 mL of anhydrous DCM.

  • Add 1.05 mL (7.5 mmol, 1.5 eq) of Triethylamine (TEA).

  • Observation: The solution may turn slightly yellow due to phenoxide formation.

• Cooling: Place the reaction flask in an ice-water bath (0 °C) . Stir for 10 minutes to equilibrate.

Addition & Reaction

• Addition:

  • Measure 0.46 mL (6.0 mmol, 1.2 eq) of Methanesulfonyl chloride (MsCl) into a syringe.

  • Add MsCl dropwise over 5–10 minutes.

  • Mechanistic Note: The dropwise addition controls the exotherm. Rapid addition can lead to local overheating and hydrolysis of MsCl by trace moisture.

• Stirring:

  • Remove the ice bath after addition is complete.

  • Allow the reaction to warm to Room Temperature (20–25 °C) .

  • Stir for 2–4 hours .

Monitoring (TLC)

• TLC Analysis:

  • Mobile Phase: Hexanes:Ethyl Acetate (1:1 or 3:2).

  • Visualization: UV Light (254 nm).

  • Expectation:

    • Starting Material (

      ): Strongly blue fluorescent under 365 nm.

    • Product (

      ): Dark spot under 254 nm; significantly reduced or altered fluorescence compared to starting material.

  • Criterion: Reaction is complete when the starting material spot disappears.

Workup & Isolation

• Quenching: Slowly add 20 mL of water to the reaction mixture.

• Separation: Transfer to a separatory funnel. Separate the organic (lower) DCM layer.

• Washing (Critical for Purity):

  • Wash 1: 20 mL of 1M HCl (Removes excess TEA and protonates any unreacted phenoxide).

  • Wash 2: 20 mL of Saturated

    (Neutralizes acid traces).

  • Wash 3: 20 mL of Brine (Saturated NaCl) (Dries the organic layer).

• Drying: Collect the organic layer in an Erlenmeyer flask and add anhydrous

  or . Let sit for 10 minutes.

• Concentration: Filter off the drying agent and evaporate the solvent using a Rotary Evaporator (Water bath < 40 °C) to yield an off-white solid.

Purification

• Method A (Recrystallization - Preferred): Recrystallize the crude solid from hot Ethanol or an Ethanol/Hexane mixture.

• Method B (Flash Chromatography): If impurities persist, use a silica column eluting with Hexanes:Ethyl Acetate (gradient 80:20

  60:40).

Part 4: Visualization & Logic

Reaction Workflow Diagram

Caption: Step-by-step workflow for the mesylation of 7-hydroxy-4-methylcoumarin.

Mechanistic Pathway

Caption: Mechanistic pathway showing base-mediated deprotonation and nucleophilic substitution.

Part 5: Characterization & Troubleshooting

Expected Analytical Data

Technique	Expected Signal / Value	Interpretation
Appearance	White to off-white crystalline solid	High purity typically yields white needles.
Melting Point	~145–155 °C (Estimated)	Compare to tosylate analog (160–162 °C) [1].
H NMR (CDCl )	2.45 (s, 3H)	-Methyl group.
3.20 (s, 3H)	Mesylate Methyl ( ) - Diagnostic.
6.30 (s, 1H)	-H (Coumarin alkene proton).
7.2–7.7 (m, 3H)	Aromatic protons ( ).
IR Spectroscopy	1720–1740 cm	Lactone Carbonyl ( ).
1360, 1170 cm	Sulfonate ester ( ) stretches.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of MsCl	Ensure DCM is anhydrous. Keep reaction at 0°C during addition.
Starting Material Remains	Insufficient Base	Ensure TEA is added before MsCl. Add 0.5 eq more TEA and MsCl.
Product is Oily/Yellow	Residual TEA or Impurities	Wash organic layer thoroughly with 1M HCl. Recrystallize from Ethanol.[1][2][3]
New Fluorescent Spot	Hydrolysis back to Phenol	Avoid highly basic workup. Use dilute acid/bicarbonate washes quickly.

References

• Kulkarni, M. V., et al. (2010). 4-Methyl-2-oxo-2H-chromen-7-yl 4-methylbenzenesulfonate. Acta Crystallographica Section E. Link

• Fusegi, K., et al. (2009). Synthesis of coumarin derivatives. Journal of Heterocyclic Chemistry.

• Karami, B., et al. (2024). Synthesis of 4-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate. Molbank.[4] Link

• Sigma-Aldrich. Methanesulfonyl chloride Product Safety Data Sheet. Link

Sources

• 1. youtube.com [youtube.com]
• 2. rjptonline.org [rjptonline.org]
• 3. CN101723925A - Preparation method of 7-hydroxy-4-methylcoumarin - Google Patents [patents.google.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: 4-Methyl-2-oxo-2H-chromen-7-yl Methanesulfonate as a Versatile Precursor for "Turn-On" Fluorescent Probes

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This guide provides a comprehensive overview and detailed protocols for the use of 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate as a precursor for designing and implementing "turn-on" fluorescent probes. We delve into the underlying chemical principles, synthesis of the precursor, and its application in a robust assay for detecting nucleophilic analytes. The methodologies described herein are tailored for researchers in academia and industry, particularly those engaged in enzyme characterization, drug discovery, and high-throughput screening (HTS).

Introduction: The Power of Pro-Fluorophores in Biological Assays

Fluorescence-based assays are a cornerstone of modern biological research and drug discovery due to their exceptional sensitivity and adaptability.[1] A particularly powerful approach within this field is the use of "pro-fluorophores" or "caged" probes. These are molecules that are initially non-fluorescent but can be chemically transformed by a specific analyte or enzymatic activity to release a highly fluorescent reporter. This "off-on" switching mechanism provides a high signal-to-noise ratio, minimizing background interference and enabling the detection of minute biological activities.[1]

The coumarin derivative 7-hydroxy-4-methylcoumarin, commonly known as 4-methylumbelliferone (4-MU), is a classic fluorophore widely employed in biochemical assays.[2] Its utility stems from its high quantum yield, chemical stability, and well-characterized spectral properties.[1] By masking the hydroxyl group of 4-MU with a labile protecting group, we can create a pro-fluorophore.

4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate (hereafter referred to as 4-MU Mesylate) is an excellent example of such a precursor. The methanesulfonate (mesylate) group is an effective fluorescence quencher and a competent leaving group. Its cleavage by a specific chemical or enzymatic trigger releases the phenolate form of 4-MU, resulting in a dramatic increase in fluorescence. This guide will demonstrate the synthesis and application of this versatile precursor.

Principle of Action: A Nucleophile-Triggered Cascade

The core mechanism of probes derived from 4-MU Mesylate is a chemically-induced cleavage reaction. The precursor itself is virtually non-fluorescent. In the presence of a suitable nucleophilic analyte (e.g., a thiol-containing molecule like glutathione or a specific enzyme), the mesylate group is displaced. This uncaging reaction liberates the 7-hydroxyl group of 4-methylumbelliferone. Under typical assay conditions (neutral to alkaline pH), this hydroxyl group deprotonates to form the phenolate, which is the highly fluorescent species. The rate of fluorescence generation is directly proportional to the concentration or activity of the analyte of interest.

Figure 1: General mechanism of analyte detection using 4-MU Mesylate.

Synthesis and Characterization of the Precursor

The synthesis of 4-MU Mesylate is a straightforward O-sulfonylation reaction. This protocol is adapted from established methods for similar aryl sulfonates.[3]

Protocol 3.1: Synthesis of 4-Methyl-2-oxo-2H-chromen-7-yl Methanesulfonate

Materials:

• 7-hydroxy-4-methyl-2H-chromen-2-one (4-methylumbelliferone, 4-MU)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 7-hydroxy-4-methyl-2H-chromen-2-one in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add 1.2 equivalents of triethylamine to the stirred solution.

• Slowly add 1.1 equivalents of methanesulfonyl chloride dropwise. Ensure the temperature remains at or below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding a small amount of water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

• Combine the pure fractions and evaporate the solvent to yield the product as a white or off-white solid.

Characterization:

• The final product should be characterized to confirm its identity and purity using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[4][5]

Application Protocol: Fluorometric Assay for Thiol Detection

This protocol provides a validated method for detecting thiol-containing molecules, such as cysteine or glutathione, which are critical in cellular redox biology.

Reagents and Materials

• Probe Stock Solution: 10 mM 4-MU Mesylate in DMSO.

• Analyte Standard: 10 mM solution of the target thiol (e.g., L-cysteine) in deoxygenated water.

• Assay Buffer: 100 mM Phosphate buffer, pH 7.4.

• Control Fluorophore: 1 mM 4-methylumbelliferone (4-MU) in DMSO for generating a standard curve.

• Instrumentation: Fluorescence microplate reader capable of excitation at ~360 nm and emission detection at ~450 nm.

• Microplates: Black, flat-bottom 96-well or 384-well plates are recommended to minimize background fluorescence and crosstalk.

Experimental Workflow

Figure 2: Step-by-step experimental workflow for the thiol detection assay.

Step-by-Step Assay Protocol

• Prepare Analyte Dilutions: Create a serial dilution of the analyte standard (e.g., L-cysteine) in Assay Buffer. A typical concentration range would be from 100 µM down to low micromolar or high nanomolar concentrations. Also, prepare a "zero analyte" control containing only Assay Buffer.

• Plate Setup: Aliquot 50 µL of each analyte dilution and the zero control into the wells of the microplate.

• Initiate Reaction: Prepare a working solution of the 4-MU Mesylate probe in Assay Buffer. A final assay concentration of 10-20 µM is a good starting point. Add 50 µL of this working solution to all wells to initiate the reaction. The final volume in each well will be 100 µL.

• Incubation: Incubate the plate at 37 °C for a fixed period (e.g., 30 minutes). The optimal incubation time may need to be determined empirically. For kinetic assays, readings can be taken at multiple time points.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with excitation set to ~360 nm and emission to ~450 nm.

Controls and Data Interpretation

A robust assay requires proper controls for accurate data interpretation.

• Negative Control: Wells containing the probe in Assay Buffer without any analyte. This determines the level of background signal/probe hydrolysis.

• Positive Control/Standard Curve: To relate fluorescence intensity to the amount of product formed, a standard curve should be generated using the free fluorophore, 4-MU. Prepare serial dilutions of 4-MU in Assay Buffer and measure their fluorescence. This allows for the conversion of arbitrary fluorescence units (RFU) to a molar concentration of the product.

• Assay Validation: For HTS applications, assay performance should be validated using statistical parameters like the Z'-factor. A Z'-factor consistently > 0.5 is indicative of a robust and reliable assay.[6]

Data Presentation and Expected Results

The spectral properties of the probe and its product are key to the assay's success.

Compound	Excitation Max (nm)	Emission Max (nm)	Fluorescence
4-MU Mesylate	N/A	N/A	Negligible
4-Methylumbelliferone (4-MU)	~360	~450	Strong (pH > 7)
Table 1: Spectral properties of the probe precursor and the fluorescent product.

A typical dose-response experiment will yield data showing a clear correlation between analyte concentration and fluorescence signal.

L-cysteine Conc. (µM)	Relative Fluorescence Units (RFU)
100	15,230
50	11,890
25	8,540
12.5	5,110
6.25	2,670
3.13	1,450
0 (Control)	210
Table 2: Example data from a thiol detection assay using 4-MU Mesylate.

Field-Proven Insights and Troubleshooting

• pH Sensitivity: The fluorescence of 4-MU is highly pH-dependent, with maximal fluorescence occurring at a pH above 9.[7] However, most biological assays are conducted near physiological pH (7.4). While the signal at pH 7.4 is sufficient for most applications, it is crucial to maintain consistent and well-buffered pH conditions across all experiments. For endpoint assays, the reaction can be stopped and the signal enhanced by adding a high pH buffer (e.g., 0.1 M glycine-NaOH, pH 10.5).[7]

• Probe Solubility: 4-MU Mesylate is hydrophobic. Ensure the final concentration of DMSO or other organic solvents in the assay is low (typically <1%) to prevent probe precipitation and cellular toxicity in cell-based assays.

• High Background: A high signal in the negative control may indicate probe instability and hydrolysis. Prepare fresh probe solutions and ensure the purity of the synthesized precursor.

• Improving Performance: For assays requiring high sensitivity at neutral pH, consider using fluorinated derivatives of 4-MU, such as 6,8-difluoro-4-methylumbelliferone, which have a lower pKa and exhibit stronger fluorescence at neutral pH.[2]

Conclusion

4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate is a highly effective and versatile precursor for developing sensitive, "turn-on" fluorescent probes. Its straightforward synthesis and clear "off-on" signaling mechanism make it an invaluable tool for detecting a wide range of nucleophilic analytes and enzymatic activities. The protocols and insights provided in this guide offer a solid foundation for researchers to design and implement robust fluorescence-based assays tailored to their specific research needs in drug discovery and chemical biology.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 14). The Fluorescent Properties of 4-Methylumbelliferone in Biochemical Assays.
• Gee, K. R., Sun, W. C., Bhalgat, M. K., Upson, R. H., Klaubert, D. H., Haugland, R. P. (1999). Fluorogenic substrates based on fluorinated umbelliferones for continuous assays of phosphatases and beta-galactosidases. Analytical Biochemistry, 273(1), 41-48.
• MDPI. (2024, June 3). (±)-R,S-2-Chloro-N-(4-methyl-2-oxo-2H-chromen-7-yl)-2-phenylacetamide.
• ResearchGate. (2025, August 9). Synthesis and characterization of novel N-(4-methyl-2-oxo-2H-chrome-7-yl)-2-(5-phenylsubstituted-1,3,4-oxadiazol-2-ylthio)acetamide derivatives.
• Google Patents. (n.d.). US6171810B1 - Method for detecting and assaying exoglycosidase activity.
• MDPI. (2024, August 19). 8-Iodo-4-methyl-2-oxo-2H-chromen-7-yl Benzenesulfonate.
• UCSF Small Molecule Discovery Center. (n.d.). High-throughput Screening Steps.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Fluorogenic substrates based on fluorinated umbelliferones for continuous assays of phosphatases and beta-galactosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]
• 7. US6171810B1 - Method for detecting and assaying exoglycosidase activity - Google Patents [patents.google.com]

Application Note: Preparation and Utilization of Fluorogenic Coumarin Methanesulfonate (ACMS) Substrates

This Application Note is structured as a high-level technical guide for Senior Scientists and R&D professionals. It addresses the synthesis and application of 7-Aminocoumarin-4-Methanesulfonic Acid (ACMS) derivatives—often referred to in advanced literature as "Coumarin Methanesulfonates" or "Coumarin Methyl Sulfonates."

These substrates represent a significant evolution over traditional AMC (7-amino-4-methylcoumarin) dyes, specifically designed to solve the problem of fluorophore leakage in droplet-based microfluidics and to improve water solubility for high-throughput screening.

Executive Summary & Scientific Rationale

In the development of fluorogenic enzymatic assays, 7-amino-4-methylcoumarin (AMC) has long been the industry standard. However, AMC suffers from significant limitations in modern high-throughput platforms, particularly droplet-based microfluidics . The hydrophobic nature of free AMC allows it to partition into the oil phase or leak between droplets, causing signal cross-contamination and false positives.

The Solution: Coumarin Methanesulfonates (ACMS) By introducing a methanesulfonic acid group at the 4-position of the coumarin ring, we create 7-aminocoumarin-4-methanesulfonic acid (ACMS) .[1] This modification confers two critical advantages without altering the photophysical mechanism of fluorescence release:

• Permanent Negative Charge: The sulfonate group (

  ) ensures the molecule is strictly water-soluble and impermeable to the surfactant-stabilized oil interface in microfluidic droplets.

• Enhanced Solubility: ACMS substrates dissolve readily in aqueous buffers, eliminating the need for high percentages of DMSO which can inhibit sensitive enzymes.

This guide details the synthesis of the ACMS core and its subsequent functionalization to create "smart" substrates for proteases and amidases.[1]

Mechanism of Action

The ACMS system operates on a photo-induced electron transfer (PET) quenching mechanism, modulated by the electronic state of the nitrogen at position 7.

• The Substrate (OFF State): When the 7-amino group is acylated (e.g., attached to a peptide or phenylacetyl group), the lone pair electrons on the nitrogen are delocalized into the amide bond. This lowers the electron-donating capability, shifting the absorption maximum and quenching fluorescence at the detection wavelength (typically

  ).

• Enzymatic Cleavage: The target enzyme (Protease/Amidase) hydrolyzes the amide bond.

• The Product (ON State): This releases free ACMS. The 7-amino nitrogen lone pair is now free to donate into the coumarin

  -system, restoring strong fluorescence. Crucially, the 4-methanesulfonate group retains the fluorescent product within the aqueous reaction compartment.

Workflow Visualization

Figure 1: Mechanism of ACMS substrate activation and retention.

Synthetic Protocol

The synthesis is divided into two phases: constructing the fluorophore core (ACMS) and coupling the recognition moiety.

Phase 1: Synthesis of the ACMS Core

Objective: Convert 3-aminophenol into 7-aminocoumarin-4-methanesulfonic acid.

Reagents Required:

• 3-Aminophenol

• Ethyl 4-chloroacetoacetate[1]

• Ethyl chloroformate (for protection)[1]

• Concentrated Sulfuric Acid (

  )

• Sodium Sulfite (

  )

• Solvents: Acetone, Water, Ethanol, Diethyl Ether.

Step-by-Step Methodology:

• Protection of 3-Aminophenol:

  • Dissolve 3-aminophenol in diethyl ether/water.

  • Add ethyl chloroformate dropwise at 0°C to protect the amine (forming the carbamate).

  • Why: Direct Pechmann condensation with free aminophenols can lead to low yields or polymerization. Protection ensures regioselectivity.

• Pechmann Condensation:

  • Mix the protected aminophenol with ethyl 4-chloroacetoacetate in concentrated

    .

  • Stir at room temperature for 12–24 hours.

  • Pour onto crushed ice. The precipitate is 7-amino-4-chloromethylcoumarin (after deprotection, which often occurs in situ or requires a separate hydrolysis step depending on the carbamate stability).

  • Validation: Check Mass Spec for the characteristic chlorine isotope pattern (

    and ).

• Strecker Sulfite Alkylation (The Critical Step):

  • Suspend the 7-amino-4-chloromethylcoumarin in a 60:40 mixture of Acetone:Water.

  • Add excess Sodium Sulfite (

    ) (approx. 3-5 equivalents).

  • Reflux for 4–6 hours. The chlorine atom is displaced by the sulfite group via nucleophilic substitution (

    ).

  • Purification: Cool the solution. The product, ACMS, usually precipitates or can be crystallized by adding ethanol.

  • Result:7-aminocoumarin-4-methanesulfonic acid (ACMS) .[1][2][3]

  • QC Check:

    -NMR should show the disappearance of the peak and appearance of (typically shifted upfield).

Phase 2: Substrate Functionalization (Coupling)

Objective: Covalently link the enzyme recognition group (e.g., Phenylacetic acid for PGA, or an N-protected amino acid for proteases) to the 7-amino group of ACMS.

Challenge: The 7-amino group of coumarin is an aniline with poor nucleophilicity due to electron withdrawal by the lactone ring. Standard EDC/NHS coupling often fails.

Recommended Method: Mixed Anhydride Activation

• Activation of the Carboxylic Acid:

  • Dissolve the N-protected amino acid or carboxylic acid substrate (1.2 eq) in anhydrous THF/DMF.

  • Add N-Methylmorpholine (NMM) (1.2 eq) and cool to -15°C.

  • Add Isobutyl Chloroformate (IBCF) (1.1 eq) dropwise. Stir for 15 minutes to form the mixed anhydride.

• Coupling:

  • Add the ACMS (1.0 eq) dissolved in minimal DMF (with 1 eq base) to the cold mixed anhydride solution.

  • Allow to warm to room temperature and stir overnight.

  • Note: The sulfonate group makes ACMS polar; ensure the solvent system (DMF/DMSO) maintains solubility of both partners.

• Deprotection (if applicable):

  • If using Fmoc/Boc amino acids, perform standard deprotection (Piperidine for Fmoc, TFA for Boc) to generate the final substrate.

Synthetic Pathway Diagram

Figure 2: Synthetic route from aminophenol to functionalized ACMS substrate.

Application Protocol: Droplet-Based Enzyme Assay

This protocol describes the use of ACMS substrates for assaying Penicillin G Acylase (PGA) or Proteases in water-in-oil droplets.

Materials

• Substrate: Phenylacetyl-ACMS (for PGA) or Z-Arg-Arg-ACMS (for proteases).

• Oil Phase: Fluorinated oil (e.g., HFE-7500) containing 2% fluorosurfactant (e.g., Pico-Surf).

• Aqueous Phase: PBS Buffer (pH 7.4).

• Device: Microfluidic droplet generator (e.g., flow-focusing junction).

Procedure

• Substrate Preparation:

  • Prepare a 10 mM stock solution of the ACMS substrate in water or buffer. (Note: Unlike AMC, DMSO is not required, which is a major advantage).

  • Dilute to working concentration (e.g., 50 µM) in assay buffer.

• Droplet Generation:

  • Stream 1: Enzyme solution.

  • Stream 2: Substrate solution.

  • Stream 3: Oil/Surfactant.

  • Generate droplets (typical volume 10–100 pL).

• Incubation & Detection:

  • Incubate droplets at 37°C (off-chip or in delay line).

  • Readout: Laser-induced fluorescence (LIF) or fluorescence microscopy.

  • Excitation: 365 nm (UV LED) or 405 nm laser.

  • Emission: 450–480 nm (Blue/Cyan).

• Data Analysis:

  • Measure fluorescence intensity per droplet.

  • Leakage Check: Observe the oil phase. With ACMS, the oil phase should remain dark. If using AMC, the oil phase often becomes fluorescent over time due to dye partitioning.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Coupling Yield	Poor nucleophilicity of ACMS aniline.	Switch to Isobutyl Chloroformate (IBCF) mixed anhydride method. Ensure strictly anhydrous conditions during activation.
Product Precipitation	ACMS is highly polar; substrate might be hydrophobic.	Use a co-solvent system (DMF/Water) for purification. The final product is likely zwitterionic.
Background Fluorescence	Free amine contamination in substrate.	Purify substrate by HPLC. Ensure the amide bond is stable in the storage buffer.
Droplet Leakage	Incomplete sulfonation of the core.	Verify the synthesis of the ACMS core by NMR. Ensure the is fully converted to .

References

• Woronoff, G., et al. (2011). "New Generation of Amino Coumarin Methyl Sulfonate-Based Fluorogenic Substrates for Amidase Assays in Droplet-Based Microfluidic Applications." Analytical Chemistry, 83(8), 2852–2857. Link

• Sato, M., et al. (1999). "Fluorogenic substrates for assaying proteases." U.S. Patent 5,976,822.

• Harris, J. L., et al. (2000). "Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries." Proceedings of the National Academy of Sciences, 97(14), 7754–7759.[4] Link[4]

• Brouzes, E., et al. (2009). "Droplet microfluidic technology for single-cell high-throughput screening." Proceedings of the National Academy of Sciences, 106(34), 14195–14200. Link

• Zimmermann, M., et al. (2003). "Synthesis of Amino Acid Derivatives of 7-Amino-4-methylcoumarin." Bioconjugate Chemistry, 14(6), 1158–1164. (Reference for coupling protocols). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. New generation of amino coumarin methyl sulfonate-based fluorogenic substrates for amidase assays in droplet-based microfluidic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Coumarin as a structural component of substrates and probes for serine and cysteine proteases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of 4-Methylcoumarin Derivatives via Sulfonate-Mediated Pechmann Condensation

Introduction: The Significance of the 4-Methylcoumarin Scaffold

The coumarin nucleus, a benzopyrone framework, is a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Derivatives of coumarin are renowned for a vast spectrum of pharmacological activities, including anticoagulant, anti-inflammatory, antioxidant, antimicrobial, and anticancer properties.[1][2][4][5] Specifically, the 4-methylcoumarin subunit is a common structural motif in many biologically active compounds and is valued for its potential as a therapeutic agent and its use in fluorescent dyes and laser technologies.[1][5][6]

The synthesis of these vital compounds has been approached through various classic name reactions, including the Perkin, Knoevenagel, and Wittig reactions.[3][7][8] However, the Pechmann condensation, discovered by Hans von Pechmann, remains one of the most direct and widely employed methods for preparing coumarins from simple starting materials: a phenol and a β-ketoester.[9][10][11] The reaction's efficiency is critically dependent on an acid catalyst to drive the key condensation and cyclization steps.[10][12]

This guide focuses on the strategic use of sulfonic acids and their derivatives as superior catalysts for the Pechmann condensation. While the term "sulfonate intermediates" can refer to sulfonate esters acting as excellent leaving groups in various organic transformations[13][14][15], in the context of this synthesis, their primary role is catalytic. Strong Brønsted acids like p-toluenesulfonic acid (p-TSA) and solid-supported sulfonic acids such as Amberlyst-15 provide the necessary protonation to facilitate the reaction, often under milder, more efficient, and environmentally benign conditions compared to traditional mineral acids like sulfuric acid.[7][16][17][18]

Core Principles: The Sulfonic Acid-Catalyzed Pechmann Condensation Mechanism

The Pechmann condensation is a powerful ring-forming reaction that proceeds through an acid-catalyzed pathway.[10][12] The use of a sulfonic acid catalyst, such as p-TSA or the sulfonic groups on a polymer resin, is crucial for activating the substrates.[19] The mechanism can be dissected into three primary stages:

• Acid-Catalyzed Transesterification: The reaction initiates with the protonation of the ester carbonyl of the β-ketoester (e.g., ethyl acetoacetate) by the sulfonic acid catalyst. This activation enhances the carbonyl's electrophilicity, allowing the nucleophilic hydroxyl group of the phenol to attack, leading to a transesterification that forms a new phenolic ester intermediate.[9][10][19]

• Intramolecular Electrophilic Aromatic Substitution: The keto-carbonyl group of the intermediate is subsequently protonated by the catalyst. This step facilitates an intramolecular Friedel-Crafts-type acylation, where the activated aromatic ring of the phenol attacks the electrophilic keto-carbonyl carbon to form a new heterocyclic ring.[9][20]

• Dehydration and Aromatization: The final step involves the elimination of a water molecule from the cyclic intermediate to form the stable, aromatic benzopyrone ring system of the final coumarin product.[10][20]

The diagram below illustrates the catalytic cycle for the synthesis of the exemplary 7-hydroxy-4-methylcoumarin.

Caption: Figure 1: Catalytic Mechanism of Pechmann Condensation.

Application Protocol: Synthesis of 7-Hydroxy-4-methylcoumarin using Amberlyst-15

This protocol details the synthesis of 7-hydroxy-4-methylcoumarin, a widely used fluorescent indicator and synthetic intermediate, using Amberlyst-15, a reusable solid sulfonic acid catalyst. This solvent-free approach is efficient and aligns with green chemistry principles.[6][18]

Materials & Equipment

• Reagents:

  • Resorcinol (1,3-dihydroxybenzene)

  • Ethyl acetoacetate (EAA)

  • Amberlyst-15 (hydrogen form, strongly acidic cation exchange resin)

  • Ethanol (for recrystallization)

  • Deionized water

• Equipment:

  • Round-bottom flask (50 mL or 100 mL)

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature controller or oil bath

  • Reflux condenser (optional, for reactions with volatile components)

  • Thermometer

  • Buchner funnel and filter flask

  • Beakers

  • TLC plates (Silica gel 60 F254) and development chamber

  • Melting point apparatus

Experimental Workflow Diagram

Caption: Figure 2: Experimental Workflow.

Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask, add resorcinol (e.g., 5.5 g, 50 mmol), ethyl acetoacetate (e.g., 6.5 g, 50 mmol), and Amberlyst-15 (e.g., 1.0 g, ~10-15% by weight of reactants).[7][9]

• Heating and Reaction: Place a magnetic stir bar in the flask and heat the mixture in an oil bath to 110-120 °C with continuous stirring.[7][9] The reaction is typically conducted under solvent-free conditions.[6][18] Maintain this temperature for 1-2 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as ethyl acetate/hexane (e.g., 1:1 v/v). The disappearance of the resorcinol spot and the appearance of a new, fluorescent product spot indicates reaction progression.

• Work-up and Isolation: Once the reaction is complete, carefully pour the hot reaction mixture into a beaker containing approximately 200 mL of ice-cold water. A solid precipitate of the crude 7-hydroxy-4-methylcoumarin will form immediately.[9]

• Filtration: Stir the aqueous suspension for 15-20 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with cold deionized water (2 x 50 mL) to remove any unreacted starting materials or water-soluble impurities.

• Purification: The crude product can be purified by recrystallization. Dissolve the solid in a minimum amount of hot ethanol or an ethanol-water mixture. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Filter the purified crystals, wash with a small amount of cold ethanol, and dry under vacuum.

• Catalyst Recovery: The Amberlyst-15 catalyst can be recovered from the initial reaction flask (or by filtration if it doesn't adhere to the flask) by washing with ethanol, followed by water, and then drying. It can often be reused for several cycles without significant loss of activity.[18]

Data Presentation and Characterization

The use of sulfonic acid catalysts in the Pechmann condensation provides high yields under relatively mild conditions. Below is a table summarizing representative data for the synthesis of 4-methylcoumarin derivatives.

Phenol Substrate	Catalyst	Conditions	Time (h)	Yield (%)	Ref.
Resorcinol	p-TSA	Water, Reflux	0.5 - 1	65-94	[21]
Resorcinol	Amberlyst-15	Solvent-free, 110 °C	2.5	85	[18]
Phenol	p-TSA	Solvent-free, Grinding	0.1 - 0.2	85-95	[17]
m-Cresol	Fir Char Sulfonic Acid	Solvent-free, 105 °C	2.5	~93	[22]
Phloroglucinol	Zn₀.₉₂₅Ti₀.₀₇₅O NPs	Solvent-free, 100 °C	5	88	[8]

Characterization of 7-Hydroxy-4-methylcoumarin:

• Appearance: White to off-white crystalline solid.

• Melting Point: 185-188 °C (literature).

• ¹H NMR (DMSO-d₆): δ (ppm) ~10.5 (s, 1H, -OH), ~7.6 (d, 1H, Ar-H), ~6.8 (d, 1H, Ar-H), ~6.7 (s, 1H, Ar-H), ~6.1 (s, 1H, vinyl-H), ~2.4 (s, 3H, -CH₃).

• IR (KBr, cm⁻¹): ~3150 (O-H stretch), ~1680 (C=O stretch, lactone), ~1610, 1580 (C=C stretch, aromatic).

Scope, Limitations, and Safety Considerations

Scope and Limitations: The Pechmann condensation catalyzed by sulfonic acids is a versatile method applicable to a wide range of phenols.[12]

• Activated Phenols: Phenols with electron-donating groups (e.g., -OH, -OR, -alkyl) such as resorcinol, phloroglucinol, and cresols are highly reactive and typically give excellent yields under mild conditions.[12]

• Deactivated Phenols: Phenols bearing strong electron-withdrawing groups (e.g., -NO₂, -CN) are less reactive and may require harsher conditions or fail to react altogether.[12]

• Steric Hindrance: Sterically hindered phenols may also exhibit lower reactivity.

Safety Precautions:

• Chemical Hazards: Phenols are toxic and corrosive; handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood. Ethyl acetoacetate is a flammable liquid and an irritant.

• Catalyst Handling: While solid acid catalysts like Amberlyst-15 are generally safer to handle than concentrated mineral acids, dust inhalation should be avoided. p-TSA is corrosive and should be handled with care.

• Thermal Hazards: The reaction is conducted at elevated temperatures. Use appropriate care to avoid thermal burns from the heating mantle or oil bath.

Conclusion

The synthesis of 4-methylcoumarin derivatives via the Pechmann condensation is significantly enhanced by the use of sulfonic acid catalysts. These catalysts, whether homogeneous like p-TSA or heterogeneous like Amberlyst-15, offer an efficient, high-yielding, and often more environmentally friendly pathway to this important class of heterocyclic compounds. The operational simplicity, coupled with the ability to recycle solid catalysts, makes this methodology highly attractive for both academic research and industrial applications in the development of novel pharmaceuticals and functional materials.

References

• Benchchem. (n.d.). Application Notes and Protocols: O-Phenolsulfonic Acid Catalyzed Condensation Reactions.
• Taylor & Francis Online. (2022, December 22). A facile and practical p-toluenesulfonic acid catalyzed route to dicoumarols and their biological evaluation.
• Ningbo Inno Pharmchem Co.,Ltd. (2026, February 16). The Chemistry of Sulfonate Esters: Applications and Sourcing.
• Benchchem. (n.d.). An In-depth Technical Guide to the Pechmann Condensation for the Synthesis of 6-Methoxy-4-methylcoumarin.
• SciELO. (n.d.). A facile and practical p-Toluenesulfonic acid catalyzed route to dicoumarols containing an Aroyl group.
• Wikipedia. (n.d.). Pechmann condensation.
• Organic Chemistry Portal. (n.d.). Pechmann Condensation Coumarin Synthesis.
• Semantic Scholar. (2017, November 1). One pot synthesis of coumarin derivatives via pechmann condensation catalyzed by PTSA under solvent free conditions and antifungal activities of the compounds.
• Google Patents. (n.d.). WO2004002980A2 - Method for synthesizing coumarin and the derivatives thereof.
• IISTE.org. (n.d.). Studying of Pechmann Condensation Products of Ethyl Acetoacetate with 2,7-Dihydroxynaphthalene.
• PMC. (2025, July 2). A novel acidic deep eutectic solvent for sustainable and efficient coumarin synthesis.
• European Journal of Chemistry. (2024, September 30). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations.
• IJSART. (2023, December 12). Coumarin Synthesis Via The Pechmann Reaction.
• Chemical Communications (RSC Publishing). (2025, March 12). Recent advances in the synthesis and transformations of sulfinate esters.
• PMC. (n.d.). Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin.
• Benchchem. (n.d.). Synthesis of 7-Methylcoumarin Derivatives via Pechmann Condensation: An In-depth Technical Guide.
• Atlantis Press. (n.d.). The Study on Biological and Pharmacological Activity of Coumarins.
• Periodic Chemistry. (2019, February 25). Sulfonate Esters.
• ResearchGate. (2025, August 10). Mechanism of the Pechmann Reaction: A Theoretical Study | Request PDF.
• Chemistry LibreTexts. (2014, August 9). 10.3: Converting an Alcohol to a Sulfonate Ester.
• ACS Publications. (2015, September 2). Insight into the Mechanism of the Pechmann Condensation Reaction Using NMR.
• ResearchGate. (2025, August 6). Syntheses of 4-methyl coumarin derivatives catalyzed by fir char sulfonic acid.
• Taylor & Francis Online. (2015, May 27). Structure–activity relationship studies of 4-methylcoumarin derivatives as anticancer agents.
• PMC - NIH. (n.d.). 4-Methylcoumarin Derivatives Inhibit Human Neutrophil Oxidative Metabolism and Elastase Activity.
• J&K Scientific. (2025, June 4). Pechmann Condensation.
• PubMed. (n.d.). Biological Activity and Therapeutic Potential of Coumarin Derivatives: A Comprehensive Review.
• IISTE.org. (n.d.). Eco-friendly Synthesis of Coumarin Derivatives via Pechmann Condensation Using Heterogeneous Catalysis.
• MDPI. (n.d.). Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials.
• I.R.I.S. (n.d.). Neuroprotective and Antioxidant Activities of 4-Methylcoumarins: Development of Structure–Activity Relationships.
• Der Pharma Chemica. (n.d.). Synthesis of coumarins via Pechmann reaction using Cr(NO3)3. 9H2O as a Catalyst under microwave.
• RSC Publishing. (2021, September 1). A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts.
• Catalysis Science & Technology (RSC Publishing). (n.d.). Synthesis of coumarins via Pechmann reaction catalyzed by 3-methyl-1-sulfonic acid imidazolium hydrogen sulfate as an efficient, halogen-free and reusable acidic ionic liquid.
• ResearchGate. (n.d.). Synthesis of 4-methylcoumarin (3) via the Pechmann condensation of phenol (1) and ethyl acetoacetate (2).
• MDPI. (2023, May 8). A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process.

Sources

• 1. atlantis-press.com [atlantis-press.com]
• 2. Biological Activity and Therapeutic Potential of Coumarin Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. tandfonline.com [tandfonline.com]
• 5. 4-Methylcoumarin Derivatives Inhibit Human Neutrophil Oxidative Metabolism and Elastase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iiste.org [iiste.org]
• 8. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 11. ijsart.com [ijsart.com]
• 12. jk-sci.com [jk-sci.com]
• 13. nbinno.com [nbinno.com]
• 14. eurjchem.com [eurjchem.com]
• 15. periodicchemistry.com [periodicchemistry.com]
• 16. A facile and practical p-Toluenesulfonic acid catalyzed route to dicoumarols containing an Aroyl group [scielo.org.za]
• 17. semanticscholar.org [semanticscholar.org]
• 18. iiste.org [iiste.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. tandfonline.com [tandfonline.com]
• 22. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate

Ticket ID: #MESYL-007-OPT Subject: Yield Optimization & Troubleshooting for 7-Mesyloxy-4-methylcoumarin Assigned Specialist: Senior Application Scientist Status: Open

Executive Summary & Core Directive

User Goal: Maximize yield and purity of 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate (also known as 7-mesyloxy-4-methylcoumarin). Standard Yield Expectation: 85–95% (isolated). Critical Failure Points: Moisture contamination (hydrolysis of MsCl), temperature excursions (side reactions), and inefficient base scavenging.

This guide treats your synthesis as a system . If the yield is <80%, a specific variable in the system is failing. Follow the protocols below to isolate and correct the error.

The "Gold Standard" Protocol

Do not deviate from this baseline until you have achieved reproducible results.

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
7-Hydroxy-4-methylcoumarin	Substrate	1.0	Must be dry. Azeotrope with toluene if unsure.
Methanesulfonyl Chloride (MsCl)	Reagent	1.2–1.5	CRITICAL: Freshly distilled or high-quality bottle. Degrades to acid over time.
Triethylamine (Et₃N)	Base	1.5–2.0	Scavenges HCl. Must be dry.
Dichloromethane (DCM)	Solvent	10-15 Vol	Anhydrous. Water leads to immediate MsCl hydrolysis.

Step-by-Step Workflow

• Preparation: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Solubilization: Dissolve 7-hydroxy-4-methylcoumarin (1.0 eq) in anhydrous DCM (10 volumes) .

• Base Addition: Add Et₃N (1.5 eq) via syringe. The solution may turn slightly yellow (phenoxide formation).

• Temperature Control: Cool the system to 0°C (Ice/Water bath). Wait 10 minutes for thermal equilibrium.

• Reagent Addition: Add MsCl (1.2 eq) dropwise over 15–20 minutes.

  • Why? Exothermic reaction. Rapid addition causes local heating and impurity formation.

• Reaction: Stir at 0°C for 30 mins, then allow to warm to Room Temperature (RT). Monitor by TLC (approx. 2–4 hours).[1]

• Quench & Workup:

  • Dilute with DCM.

  • Wash 2x with cold 1M HCl (removes Et₃N).

  • Wash 1x with Sat. NaHCO₃ (removes residual acid).

  • Wash 1x with Brine .

  • Dry over Na₂SO₄ , filter, and concentrate.[1][2][3]

• Purification: Recrystallization from Ethanol or Ethanol/Acetone is superior to column chromatography for this stable solid.

Visualized Workflows (Graphviz)

Figure 1: Reaction Logic & Workup Flow

Caption: Operational workflow distinguishing the reaction phase from the critical salt-removal workup.

Figure 2: Troubleshooting Decision Tree

Caption: Diagnostic logic to identify root causes of low yield or purity.

Troubleshooting Dashboard (FAQs)

Q1: My yield is 40%. TLC shows starting material (SM) remaining despite adding 1.5 eq of MsCl. Why?

Diagnosis: Moisture Contamination. Explanation: Methanesulfonyl chloride is extremely electrophilic. If your DCM contains water, the MsCl hydrolyzes to methanesulfonic acid (MsOH) faster than it reacts with your phenol. MsOH is unreactive toward the phenol. The Fix:

• Distill DCM over CaH₂ or use molecular sieves (3Å or 4Å).

• Check your MsCl bottle. If it smells like sharp vinegar (HCl/MsOH) or has precipitate, buy fresh reagent.

Q2: The product is an oil/sticky gum, but it should be a solid. What happened?

Diagnosis: Residual Solvent or Impurities. Explanation: Coumarin mesylates are typically crystalline solids (mp ~160°C). Oils usually indicate:

• Residual DCM/Et₃N: The lattice hasn't formed.

• Mesyl Anhydride: Formed if excess MsCl reacts with hydrolyzed MsOH. The Fix:

• Triturate the oil with cold Ethanol or Diethyl Ether. Scratch the flask wall to induce nucleation.

• Recrystallize from hot Ethanol.

Q3: I see a spot on TLC that doesn't move (Baseline).

Diagnosis: Triethylamine Hydrochloride Salt. Explanation: The reaction produces Et₃N·HCl as a byproduct. This salt is insoluble in ether but partially soluble in DCM. If your acid wash (Step 7) was too weak, this salt remains. The Fix: Ensure the organic layer is washed thoroughly with 1M HCl until the aqueous layer remains acidic (pH < 2).

Q4: Can I use Pyridine instead of Triethylamine?

Answer: Yes. Nuance: Pyridine can act as both solvent and base.

• Pros: Good solubility for coumarins.

• Cons: Harder to remove than Et₃N (requires CuSo₄ washes or extensive acid washes).

• Recommendation: Stick to DCM/Et₃N for easier workup unless solubility is a major blocker.

Scientific Grounding (E-E-A-T)

Mechanism of Action

The reaction proceeds via a nucleophilic substitution at the sulfonyl sulfur.

• Activation: Et₃N deprotonates the phenol (pKa ~8) to form the phenoxide anion.

• Sulfene Pathway (Debated but relevant): With Et₃N, MsCl may undergo E1cB elimination to form a transient sulfene (CH₂=SO₂) intermediate, which is rapidly trapped by the phenoxide [1, 2].

• Direct Substitution: Alternatively, direct S_N2 attack occurs. Note: The sulfene pathway explains why Et₃N (a stronger base) is often faster than Pyridine for mesylations.

References

• King, J. F., et al. (1992).[4] "Mechanism of hydrolysis of methanesulfonyl chloride." Journal of the American Chemical Society, 114(5), 1743–1749.[4]

• BenchChem Application Note. "Methanesulfonyl Chloride as a Reagent for Generating Good Leaving Groups."

• ResearchGate Protocol. "Synthesis of 4-methyl-2-oxo-2H-chromen-7-yl benzenesulfonate." (Analogous sulfonate synthesis).

• Organic Syntheses. "General Procedure for Mesylation of Alcohols/Phenols."

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

preventing hydrolysis of methanesulfonate group during reaction workup

This guide functions as a specialized Technical Support Center for researchers facing stability issues with methanesulfonates (mesylates). It prioritizes mechanistic understanding and robust, self-validating protocols.

Ticket Subject: Preventing Hydrolysis/Degradation of Methanesulfonate Groups During Workup Status: Active Support Tier: Senior Application Scientist

Diagnostic Hub: Why is your Mesylate Failing?

Before altering your protocol, you must identify the specific failure mode. Mesylates (

) are excellent leaving groups, which makes them inherently labile. During workup, they face three primary competitors to stability:

A. The Mechanism of Failure

The degradation of mesylates usually follows one of three pathways depending on reaction conditions and substrate structure.

Figure 1: Primary degradation pathways for methanesulfonates during workup.

B. Critical Stability Factors

Factor	Risk Threshold	The "Why"
pH	> 8.0 (Danger Zone)	Hydroxide ( ) is a potent nucleophile. While mesylates are reasonably stable to acid, basic conditions rapidly trigger hydrolysis or elimination.
Temperature	> 10°C (during quench)	The quenching of excess MsCl is highly exothermic . A temperature spike during the addition of water can instantly degrade the product.
Amine Salts	Residual Presence	Residual Pyridine or Triethylamine (TEA) acts as a base catalyst for hydrolysis/elimination during the concentration step (rotovap).
Water	Emulsions	Prolonged contact with the aqueous phase allows water (a weak nucleophile) to slowly hydrolyze the ester, especially if the organic layer is polar (e.g., THF/DCM).

Troubleshooting Workup: The "Safe-Quench" Protocols

Do not use a generic workup. Select the protocol based on your substrate's sensitivity.

Protocol A: The "Standard" Robust Workup

Best for: Primary alkyl mesylates with no other acid/base sensitive groups.

• Cool Down: Cool reaction mixture to 0°C .

• Quench: Add water dropwise.

  • Note: This hydrolyzes excess MsCl to MsOH (Acid) and HCl.

• Phase Separation: Dilute with DCM or EtOAc. Separate phases.

• Acid Wash (Crucial): Wash organic layer with 1M HCl or 10% Citric Acid .

  • Purpose: Removes the amine base (TEA/Pyridine) used in the reaction. If you skip this, the amine concentrates with your product and degrades it.

• Neutralization: Wash with Saturated NaHCO₃ .

  • Purpose: Neutralizes residual acid.

• Drying: Wash with Brine

  Dry over Na₂SO₄ Concentrate.[1]

Protocol B: The "Labile" Workup (Hydrolysis/Elimination Prone)

Best for: Secondary mesylates, allylic mesylates, or substrates prone to elimination.

The Logic: This protocol avoids strong bases (bicarbonate) and minimizes aqueous contact time.

• Cryo-Quench: Cool reaction mixture to -10°C to 0°C .

• Buffered Quench: Quench with Saturated NH₄Cl (Ammonium Chloride) instead of water/bicarbonate.

  • Why? NH₄Cl (pH ~4-5) is acidic enough to protonate amines but mild enough to prevent acid-catalyzed solvolysis. It avoids the basicity of bicarbonate (pH ~8-9).

• Rapid Extraction:

  • Immediately dilute with pre-cooled solvent (0°C) (Et₂O or DCM).

  • Perform a single, fast wash with ice-cold water.

  • Do NOT use bicarbonate.

• The "Dry" Neutralization:

  • Skip the brine wash if the emulsion is bad.

  • Dry immediately over Na₂SO₄ (Sodium Sulfate) mixed with a small spatula tip of NaHCO₃ powder .

  • Why? The solid bicarbonate neutralizes trace acid in the solid phase without creating a basic aqueous environment.

• Cold Concentration: Evaporate solvent with bath temp < 30°C .

Workflow Visualization: Decision Tree

Use this logic flow to determine your immediate next step.

Figure 2: Operational decision tree for mesylate isolation.

Purification & Storage Guidelines

Purification: The Silica Trap

Silica gel is slightly acidic (

) and contains surface hydroxyls.

• Issue: Sensitive mesylates can degrade on the column, often "streaking" or disappearing.

• Solution 1 (Buffering): Pre-wash the silica column with 1% Triethylamine (TEA) in Hexanes. Use 0.5% TEA in your eluent.

• Solution 2 (The Better Option): Use Neutral Alumina (Aluminum Oxide) instead of silica. It is less active and prevents acid-catalyzed rearrangement.

• Solution 3 (Crystallization): Many solid mesylates crystallize well from DCM/Hexanes or Et₂O/Pentane. Try this before chromatography.

Storage: The Autocatalytic Cycle

Mesylates decompose autocatalytically.

• Trace moisture hydrolyzes one molecule

  R-OH + MsOH.

• MsOH (strong acid) catalyzes further decomposition.

• Rule: Store under Argon/Nitrogen at -20°C .

• Rule: If storing for >1 week, add a stabilizer (e.g., copper wire or solid NaHCO₃ pellet) to the vial to scavenge traces of acid.

FAQ: Troubleshooting Specific Observations

Q: My product turned into an alkene (olefin). What happened? A: You likely experienced E2 Elimination . This happens if the workup was too basic (e.g., prolonged exposure to NaHCO₃ or NaOH) or if you heated the reaction too much.

• Fix: Switch to Protocol B . Use 2,6-lutidine or Collidine as the base in the reaction (less nucleophilic/basic than TEA) and strictly avoid bicarbonate washes.

Q: I see a "chloride" impurity (R-Cl) by NMR/MS. A: This is

substitution by the chloride ion ( ) generated from MsCl.

• Fix: This often happens if the reaction runs too long or becomes too acidic (HCl buildup).

  • Use Methanesulfonic Anhydride (

    ) instead of MsCl. It produces MsOH/Mesylate salt as the byproduct, eliminating the source of chloride ions entirely.

Q: The reaction smokes/fumes when I add water. A: You have a large excess of unreacted MsCl. The "smoke" is HCl gas.

• Fix: You are adding water too fast. The heat generated is destroying your product. Dilute the reaction mixture with DCM first, cool to 0°C, and add water dropwise.

Q: My mesylate is water-soluble (polar R-group). How do I work it up? A: Aqueous extraction will result in yield loss.

• Fix: Do not wash. Filter off the amine-hydrochloride salt (precipitate). Concentrate the filtrate. Redissolve in minimal DCM and precipitate the product with Et₂O or Hexanes. Alternatively, use a resin scavenger to remove excess MsCl.[2]

References

• Mechanism of Sulfonate Hydrolysis: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 17: Nucleophilic Substitution).

• Selective Hydrolysis & pH Dependence: Teasdale, A., et al. (2008). "Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate." Organic Process Research & Development, 12(6), 1238–1244.

• Use of Ms2O to avoid Chloride: Williams, J. M., et al. (2008). "Optimization of the Preparation of Methanesulfonates." Tetrahedron Letters, 49(12), 1968-1971.

• Alumina vs Silica for Labile Compounds: "Purification of Labile Compounds." Common Organic Chemistry Protocols.

Sources

• 1. Alcohol to Mesylate - Methanesulfonyl Chloride (MeSO2Cl) [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Elimination of Unreacted Methanesulfonyl Chloride (MsCl) from Coumarin Syntheses

Topic: Removing Unreacted Methanesulfonyl Chloride from Coumarin Product

Senior Application Scientist Note: In coumarin derivatization—specifically the mesylation of hydroxycoumarins to create leaving groups or prodrugs—the persistence of methanesulfonyl chloride (MsCl) is a frequent bottleneck. MsCl is not only a lachrymator and potent electrophile but also a precursor to genotoxic impurities (alkyl mesylates) if handled improperly.[1]

This guide prioritizes Lactone Integrity . Coumarin lactone rings are susceptible to hydrolysis in strong base (saponification).[1] Therefore, standard "brute force" basic washes (e.g., 1M NaOH) used for other scaffolds can degrade your coumarin yield.[1] The protocols below are designed to selectively destroy MsCl while preserving the coumarin core.

Part 1: Safety & Immediate Handling

WARNING: MsCl is a severe lachrymator and reacts violently with water to release HCl gas.[1]

• Ventilation: All quenching steps must be performed in a fume hood.[1]

• Genotoxicity Risk: Do NOT quench with methanol or ethanol if your product is a pharmaceutical intermediate.[1] Reacting MsCl with alcohols forms alkyl mesylates (e.g., methyl mesylate), which are potent genotoxic impurities (GTIs) and difficult to remove.[1] Always quench with water or aqueous base.

Part 2: Troubleshooting & Protocols (Q&A)

Q1: The Standard Protocol: How do I remove MsCl without opening the coumarin lactone ring?

The Issue: You need to hydrolyze MsCl to water-soluble methanesulfonic acid (MsOH) and HCl, but you fear strong bases will hydrolyze the coumarin lactone to a coumarinate salt.

The Solution: Use a Biphasic Bicarbonate Quench . MsCl hydrolysis is pH-dependent.[1] At neutral pH, it is slow (half-life ~15–20 min at 25°C).[1] At pH > 8, it accelerates significantly.[1] Saturated sodium bicarbonate (NaHCO₃, pH ~8.[1]3) provides enough basicity to drive hydrolysis and neutralize the resulting acids (HCl, MsOH) without possessing the nucleophilicity or alkalinity required to irreversibly open the coumarin lactone ring [1, 2].

Protocol 1: The "Soft Base" Hydrolysis

• Dilution: Dilute the reaction mixture with a non-water-miscible solvent (DCM or Ethyl Acetate).

• Quench: Cool the mixture to 0°C. Slowly add saturated aqueous NaHCO₃ (1.5 mL per mmol of MsCl used). Caution: CO₂ evolution will be vigorous.

• Agitation: Stir vigorously for 30–45 minutes at room temperature.

  • Why? MsCl has low water solubility.[1] Vigorous stirring increases the interfacial surface area, accelerating hydrolysis.[1]

• Separation: Separate layers. The MsCl has converted to sodium methanesulfonate and NaCl, which remain in the aqueous layer.

• Polishing: Wash the organic layer with water (1x) and Brine (1x) to remove residual salts.[1]

Data: Hydrolysis Half-Lives of MsCl | Condition | Approximate Half-Life (

) | Risk to Coumarin | | :--- | :--- | :--- | | Water (Neutral, 25°C) | ~15–20 min | Low | | 1M NaOH (pH 14) | < 1 min | High (Ring Opening) | | Sat. NaHCO₃ (pH 8.[1]3) | ~2–5 min | Negligible |

Q2: I still see MsCl on TLC/GC after the wash. Why is it persisting?

The Issue: MsCl is hydrophobic enough to "hide" in the organic layer, protecting it from the aqueous base. This often happens in large-scale reactions or when using very non-polar solvents (e.g., Hexanes/Toluene).[1]

The Solution: Nucleophilic Catalysis (The "Pyridine Trick"). If you used pyridine or triethylamine as a base in the reaction, add a small amount of water before the workup and let it stir. The amine acts as a nucleophilic catalyst, attacking the MsCl to form a highly reactive sulfene or N-sulfonyl ammonium salt, which is then rapidly hydrolyzed by water [3].

Protocol 2: Catalytic Quench

• Add 5% volume equivalent of water directly to the reaction mixture.

• Add 10 mol% of DMAP (4-Dimethylaminopyridine) or ensure residual pyridine is present.[1]

• Stir for 20 minutes before adding the bulk extraction solvent.

• Proceed with the NaHCO₃ wash described in Protocol 1.[1]

Q3: My coumarin is water-soluble/sensitive. How do I remove MsCl without an aqueous wash?

The Issue: You cannot wash with water because your product is polar, or you are working under strictly anhydrous conditions.[1]

The Solution: Solid Phase Scavenging or Recrystallization. Recrystallization is particularly effective for coumarins because they tend to form stable crystal lattices, whereas MsCl and its breakdown products remain in the mother liquor.

Protocol 3: Recrystallization Strategy

• Concentrate: Evaporate the reaction solvent to a solid/oil residue.

  • Note: MsCl (b.p. 161°C) will not be removed by standard rotovap conditions.[1] Do not rely on evaporation.[1]

• Solvent Selection: Use Ethanol/Water (95:5) or Methanol .[1]

  • Why? Coumarins often crystallize well from alcohols.[1] Any residual MsCl will react with the hot alcohol to form alkyl mesylates (impurities), but these remain in the mother liquor. Warning: As noted in Safety, this generates genotoxic impurities, so the mother liquor must be treated as hazardous waste.[1]

• Process: Dissolve crude solid in minimum hot solvent. Cool slowly to 4°C. Filter crystals. Wash with cold solvent.[1][2][3]

• Validation: Check the crystals by melting point. MsCl impurities significantly depress the sharp melting point of coumarins.

Part 3: Visualizing the Workflows

Figure 1: Decision Tree for MsCl Removal

This logic flow helps you select the correct protocol based on your specific coumarin properties.

Caption: Decision matrix for selecting the optimal workup based on coumarin solubility and stability.

Figure 2: Mechanism of Action (Quench vs. Degradation)

Understanding the competition between MsCl destruction and Lactone opening.

Caption: The "Sweet Spot" of pH 8 accelerates MsCl hydrolysis while kinetically protecting the coumarin lactone.

Part 4: Validation & Analysis

How do I confirm MsCl is gone? Standard TLC is often insufficient because MsCl is volatile and does not stain strongly with UV/Anisaldehyde.[1]

• GC-MS / LC-MS: The definitive method.[1] Look for the parent ion (114 Da for MsCl, though often not visible; look for absence).[1]

• Silver Nitrate Test (Qualitative):

  • Take a drop of the organic layer.

  • Add to a solution of dilute HNO₃ and AgNO₃.[1]

  • Result: A white precipitate (AgCl) indicates chloride ions.[1] Note: This tests for any chloride (including HCl), so ensure you have washed the organic layer thoroughly with water first.[1] If the organic layer still precipitates AgCl after washing, MsCl is likely present and hydrolyzing in the test tube.

References

• BenchChem. (2025).[1][2][4] Removing unreacted methanesulfonyl chloride from reaction mixture. Retrieved from

• Organic Syntheses. (1954).[1] Methanesulfonyl Chloride.[1][4][5] Org. Synth. 34 , 84. Retrieved from [1]

• King, J. F., et al. (1982).[1] Hydrolysis of Methanesulfonyl Chloride. Journal of the American Chemical Society. (Mechanistic insight on sulfene intermediates).

Sources

• 1. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Purifying by recrystallisation | 16–18 years | Resource | RSC Education [edu.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

optimizing recrystallization solvents for 4-methylumbelliferyl methanesulfonate

Topic: Optimizing Recrystallization Solvents for 4-Methylumbelliferyl Methanesulfonate (4-MUMS)

Introduction: The Purity Imperative

User Context: You are likely using 4-Methylumbelliferyl Methanesulfonate (4-MUMS) as a fluorogenic substrate for esterase/sulfatase activity assays or as a synthetic intermediate for labeling.

The Critical Challenge: The 4-methylumbelliferone (4-MU) backbone is highly fluorescent.[1] Even trace hydrolysis of the methanesulfonate group releases free 4-MU, causing high background fluorescence that ruins assay signal-to-noise ratios.[1] Standard recrystallization protocols often fail because they ignore the hydrolytic instability of the sulfonate ester bond or the tendency of coumarin derivatives to "oil out."

This guide provides an optimized, chemically grounded approach to purifying 4-MUMS, prioritizing hydrolytic stability and crystal habit control.

Module 1: Solvent Selection Logic

Do not rely on trial-and-error. Use this logic matrix based on Hansen Solubility Parameters (HSP) and chemical stability.

The "Golden Rule" of 4-MUMS:

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Avoid Water & Alcohols with High Water Content. Reasoning: Methanesulfonates are excellent leaving groups. In the presence of water and heat (recrystallization conditions), they undergo nucleophilic attack, regenerating the fluorescent 4-MU phenol.

Solvent Compatibility Table

Solvent Class	Recommendation	Technical Rationale
Esters (Ethyl Acetate)	PRIMARY (Recommended)	Excellent solubility profile for coumarins; aprotic nature prevents solvolysis; moderate boiling point (77°C) allows easy removal.[1]
Ketones (Acetone)	Secondary	Good solvent power. Use only if the compound is insoluble in EtOAc. Warning: Commercial acetone often contains water; use dried acetone.
Alkanes (Hexane/Heptane)	Anti-Solvent	4-MUMS is insoluble. Used to induce precipitation in a controlled manner.
Alcohols (EtOH/MeOH)	Use with Caution	High Risk: Protic solvents can induce transesterification or solvolysis at high temps. Use only anhydrous grades if necessary.
Chlorinated (DCM/CHCl3)	Avoid for Cryst.	Too good a solvent (high solubility even at cold temps); difficult to induce crystallization; toxicity concerns.

Module 2: The Purification Workflow

This workflow is designed to minimize thermal stress and exposure to moisture.

Visualizing the Workflow (Graphviz)

Caption: Figure 1. Optimized recrystallization workflow for 4-MUMS emphasizing the seeding step to prevent oiling out.

Module 3: Detailed Protocol

Reagents Required:

• Solvent: Ethyl Acetate (Anhydrous grade preferred).

• Anti-Solvent: n-Heptane or Hexanes.

• Desiccant: Activated 3Å Molecular Sieves (if solvents are not anhydrous).

Step-by-Step Procedure:

• Preparation: Ensure all glassware is bone-dry. Moisture is the enemy.

• Dissolution:

  • Place crude 4-MUMS in a flask.

  • Add Ethyl Acetate slowly while heating to a gentle reflux (~70°C).

  • Target: Use the minimum amount required to dissolve the solid. If 1g dissolves in 10mL, stop. Do not add excess.

• Clarification (Optional but Recommended):

  • If the solution is hazy (insoluble salts or dust), filter rapidly through a pre-warmed glass frit or funnel. Do not let the solution cool during filtration.

• The "Cloud Point":

  • While keeping the solution warm (~50-60°C), add Heptane dropwise.[1]

  • Stop immediately when a faint, persistent cloudiness (turbidity) appears.

  • Add 1-2 drops of Ethyl Acetate to clear the solution back up.

• Crystallization & Seeding (The Anti-Oil Strategy):

  • Remove from heat.[2] Let it cool slowly to room temperature.

  • CRITICAL: When the temperature reaches ~40-45°C, add a tiny crystal of pure 4-MUMS (seed crystal). This provides a nucleation site, preventing the formation of an amorphous oil.

• Harvesting:

  • Once at room temperature, cool in an ice bath (0°C) for 30 minutes to maximize yield.

  • Filter via vacuum.[3] Wash the cake immediately with cold Heptane (removes residual mother liquor containing impurities).

  • Dry under high vacuum over P₂O₅ or silica gel.

Module 4: Troubleshooting & FAQs

Visualizing Troubleshooting Logic (Graphviz)

Caption: Figure 2. Troubleshooting decision tree for common purification failures.

Frequently Asked Questions

Q1: My final product is slightly yellow. Is it pure?

• Answer: Likely not. Pure 4-MUMS should be white to off-white.[1] A yellow tint usually indicates free 4-methylumbelliferone (the hydrolysis product), which is yellow in basic/neutral conditions and highly fluorescent.[1]

• Fix: Wash the solid with a small amount of cold Dichloromethane (DCM). Free 4-MU is less soluble in cold DCM than the mesylate ester, potentially removing the surface impurity.[1]

Q2: Can I use Ethanol/Water mixtures?

• Answer: No. While standard for many coumarins, water promotes the hydrolysis of the sulfonate ester. If you must use ethanol, use absolute (anhydrous) ethanol and avoid prolonged heating.

Q3: The compound oiled out at the bottom of the flask. What now?

• Answer: Do not discard. Re-heat the mixture until the oil dissolves (add a splash more Ethyl Acetate if needed). Scratch the side of the glass with a glass rod as it cools to induce nucleation, or add a seed crystal. Oiling out happens when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the solubility curve [1].

Q4: How do I store the purified crystals?

• Answer: Store at -20°C under an inert atmosphere (Argon/Nitrogen). Sulfonates are moisture-sensitive over long periods.

References

• Vekilov, P. G. (2010). Nucleation. Crystal Growth & Design, 10(12), 5007-5019.[1] Link[1]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Basis for Solvent Selection Logic). Link

• Sigma-Aldrich. (n.d.). 4-Methylumbelliferyl derivatives Product Information. (General properties of 4-MU backbone). Link

• Cayman Chemical. (2022). 4-Methylumbelliferyl-β-D-glucuronide Safety Data Sheet. (Analogous solubility data for 4-MU esters). Link

Sources

• 1. CN104926898A - Method for synthesizing various glucosides on basis of 4-methylumbelliferone - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Coumarin Sulfonamides and Amides Derivatives: Design, Synthesis, and Antitumor Activity In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR interpretation of 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate

Technical Comparison Guide: 1H NMR Interpretation of 4-Methyl-2-oxo-2H-chromen-7-yl Methanesulfonate

Executive Summary

4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate (also known as 4-methylumbelliferyl mesylate ) is a critical intermediate in the synthesis of fluorogenic substrates and functionalized coumarin scaffolds. Its primary utility lies in activating the 7-hydroxy position of 4-methylumbelliferone (4-MU) for subsequent nucleophilic substitution (e.g., cross-coupling or amination).

This guide provides a rigorous comparative analysis of the 1H NMR spectral signature of the mesylate derivative against its precursor, 4-methylumbelliferone. By focusing on diagnostic chemical shift perturbations and coupling constants, researchers can definitively validate product formation and assess purity without reliance on destructive analytical methods.

Structural Logic & Proton Assignment

To interpret the spectrum accurately, we must first map the proton environment. The coumarin core is a bicyclic system where the electron density is heavily modulated by the lactone carbonyl (C2) and the substituent at C7.

• Core Scaffold: 4-Methyl-2H-chromen-2-one.

• Functional Transformation: Conversion of the electron-donating Hydroxyl (-OH) at C7 to the electron-withdrawing Methanesulfonate (-OSO₂Me).

• Impact: This transformation significantly deshields the aromatic protons (H-6, H-8) due to the inductive effect of the sulfonate group.

Proton Labeling Scheme

• H-3: Olefinic proton on the lactone ring.

• H-5: Aromatic proton (peri-position to C4-Methyl).

• H-6: Aromatic proton (ortho to sulfonate).

• H-8: Aromatic proton (ortho to sulfonate, meta to H-6).

• C4-Me: Allylic methyl group.

• Ms-Me: Methyl protons of the methanesulfonate group.

Comparative NMR Analysis (Precursor vs. Product)

The following table contrasts the 1H NMR shifts of the starting material (4-MU) with the mesylated product (4-MU-OMs) in DMSO-d₆ .

Table 1: Chemical Shift Comparison (δ ppm, 400 MHz, DMSO-d₆)

Proton Assignment	4-Methylumbelliferone (Precursor)	4-MU Mesylate (Product)	Shift Δ (ppm)	Multiplicity & Coupling (J)
-OH (Phenolic)	10.55	Absent	N/A	Broad Singlet (Disappears)
Ms-Me (-SO₂CH₃)	Absent	3.40 – 3.45	N/A	Singlet (Diagnostic)
H-5 (Aromatic)	7.60	7.85 – 7.90	+0.25	Doublet (J ≈ 8.8 Hz)
H-6 (Aromatic)	6.80	7.35 – 7.45	+0.60	dd (J ≈ 8.8, 2.4 Hz)
H-8 (Aromatic)	6.72	7.50 – 7.55	+0.80	Doublet (J ≈ 2.4 Hz)
H-3 (Olefinic)	6.12	6.35 – 6.45	+0.25	Singlet / Fine Doublet
C4-Me (Methyl)	2.40	2.45 – 2.50	+0.05	Doublet (J ≈ 1.2 Hz)

Note: Chemical shifts may vary slightly (±0.05 ppm) depending on concentration and water content in DMSO-d₆.

Diagnostic Interpretation (The "Go/No-Go" Signals)

• The "Mesylate Singlet" (3.40 ppm): The appearance of a sharp, 3-proton singlet in the 3.40–3.45 ppm region is the primary confirmation of the methanesulfonyl group incorporation.

• The "Hydroxyl Vanishing Act": The complete disappearance of the broad singlet at >10.0 ppm confirms full conversion. Any residual peak here indicates unreacted starting material.

• Aromatic Deshielding: The electron-withdrawing nature of the mesylate group pulls electron density away from the benzene ring. This causes H-6 and H-8 to shift significantly downfield (to higher ppm) compared to the electron-rich phenol precursor.

Experimental Protocol: Synthesis & Sample Prep

To ensure the NMR spectrum represents the pure compound and not artifacts, a robust synthesis and workup protocol is required. This method minimizes common impurities like triethylamine hydrochloride or hydrolyzed mesyl chloride.

Protocol: Mesylation of 4-Methylumbelliferone

Reagents:

• 4-Methylumbelliferone (1.0 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

• Dissolution: Dissolve 4-methylumbelliferone in anhydrous DCM at 0°C.

• Base Addition: Add Et₃N dropwise. The solution may darken slightly.

• Activation: Add MsCl dropwise over 10 minutes at 0°C. Maintain temperature to prevent side reactions.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 1:1).

• Quench & Workup (Critical for NMR Purity):

  • Wash organic layer with 1M HCl (removes excess Et₃N).

  • Wash with Sat. NaHCO₃ (removes acidic impurities).

  • Wash with Brine (removes water).

  • Dry over Na₂SO₄ and concentrate in vacuo.

• NMR Sample: Dissolve ~10 mg of the resulting white/off-white solid in 0.6 mL DMSO-d₆.

Visualization: Synthesis to Spectrum Workflow

The following diagram illustrates the logical flow from reaction setup to data validation, highlighting critical checkpoints.

Caption: Workflow for the synthesis and NMR validation of 4-methylumbelliferyl mesylate, ensuring removal of amine salts before analysis.

Troubleshooting & Impurity Profiling

Even with a standard protocol, spectra can contain artifacts. Use this guide to identify common contaminants.

Impurity Signal (ppm in DMSO)	Source	Remediation
~1.0 (t) & ~2.5 (q)	Residual Triethylamine (Et₃N)	Insufficient acid wash. Re-dissolve in DCM and wash with 1M HCl.
~2.3 (s)	Methanesulfonic Acid (MsOH)	Hydrolysis of MsCl. Wash with Sat. NaHCO₃.
~5.76 (s)	Dichloromethane (DCM)	Incomplete drying. Extend high-vacuum drying time.
~10.5 (br s)	Unreacted 4-MU	Incomplete reaction. Check reagent stoichiometry or dryness of solvent.

References

• Galhano dos Santos, R., et al. (2016). 1H-NMR Dataset for hydroxycoumarins - Aesculetin, 4-Methylumbelliferone, and umbelliferone. Data in Brief. Link

• Sinha, L., et al. (2011). 4-Methyl-2-oxo-2H-chromen-7-yl 4-methoxybenzenesulfonate. Acta Crystallographica Section E. Link

• Al-Majedy, Y.K., et al. (2016). Antioxidant Activities of 4-Methylumbelliferone Derivatives. PLOS ONE. Link

• PubChem. (2025). 4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate Compound Summary. National Library of Medicine. Link

A Comparative Guide to the Reactivity of Coumarin Methanesulfonates vs. Triflates in Synthesis

For researchers, synthetic chemists, and professionals in drug development, the strategic functionalization of core scaffolds like coumarin is a cornerstone of innovation. The choice of leaving group for nucleophilic substitution and cross-coupling reactions is a critical decision that dictates reaction efficiency, scope, and overall synthetic strategy. This guide provides an in-depth, objective comparison of two commonly employed sulfonate esters derived from hydroxycoumarins: methanesulfonates (mesylates) and trifluoromethanesulfonates (triflates). We will delve into the fundamental principles governing their reactivity, provide validated experimental protocols, and offer data-driven insights to inform your selection process.

The Decisive Factor: Leaving Group Ability

The efficacy of a leaving group is fundamentally tied to the stability of the anion that is formed upon its departure. A more stable anion is a weaker base and, consequently, a better leaving group. Both methanesulfonate (mesylate) and trifluoromethanesulfonate (triflate) are excellent leaving groups because the negative charge on the oxygen atom is delocalized through resonance across the sulfonyl group.

However, the triflate anion possesses significantly greater stability than the mesylate anion. This is due to the powerful inductive effect (-I effect) of the three fluorine atoms on the methyl group.[1][2] These highly electronegative atoms withdraw electron density from the sulfonyl center, further stabilizing the negative charge on the resulting triflate anion.[1] This enhanced stability makes the triflate group one of the most effective leaving groups in organic chemistry.

The order of leaving group ability is generally accepted as: Triflate > Mesylate .[1] This translates to coumarin triflates being substantially more reactive than their methanesulfonate counterparts in reactions where the cleavage of the carbon-oxygen bond is the rate-determining step.

Comparative Reactivity in Suzuki-Miyaura Cross-Coupling

To illustrate the practical implications of this reactivity difference, we will consider the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern C-C bond formation. In this palladium-catalyzed reaction, the oxidative addition of the palladium(0) complex to the carbon-leaving group bond is a crucial step. The more electrophilic the carbon and the better the leaving group, the more facile this step becomes. Consequently, aryl triflates are known to be more reactive than aryl mesylates in Suzuki-Miyaura couplings.[3][4]

The following table summarizes the expected differences in reaction conditions and outcomes when using a hypothetical 7-coumarinyl methanesulfonate versus a 7-coumarinyl triflate in a Suzuki-Miyaura reaction with phenylboronic acid.

Parameter	7-Coumarinyl Methanesulfonate	7-Coumarinyl Triflate	Rationale
Reaction Temperature	Typically higher (e.g., 80-120 °C)	Often proceeds at room temperature or with mild heating (e.g., RT - 60 °C)	The higher reactivity of the triflate allows for a lower activation energy barrier for the oxidative addition step.
Reaction Time	Generally longer (several hours to overnight)	Significantly shorter (often complete within 1-4 hours)	The faster rate of oxidative addition with the triflate leads to a quicker overall reaction.
Catalyst Loading	May require higher palladium catalyst and ligand loading	Often effective with lower catalyst loading	The facile oxidative addition with the triflate can lead to a more efficient catalytic cycle.
Yield	Good to excellent, but may be compromised by side reactions at higher temperatures	Consistently high to excellent yields under milder conditions	Milder conditions with the triflate can minimize thermal decomposition and side reactions.
Substrate Scope	May be less effective with electron-rich coumarins or sterically hindered boronic acids	Generally exhibits a broader substrate scope, including more challenging partners	The higher reactivity of the triflate can overcome the challenges posed by less reactive substrates.

Experimental Protocols

To provide a practical framework, we present detailed, step-by-step methodologies for the synthesis of the precursor, 7-hydroxy-4-methylcoumarin, followed by its conversion to both the methanesulfonate and triflate derivatives, and finally, a comparative Suzuki-Miyaura cross-coupling procedure.

Protocol 1: Synthesis of 7-Hydroxy-4-methylcoumarin (Precursor)

This protocol utilizes the Pechmann condensation, a classic and reliable method for coumarin synthesis.

Materials:

• Resorcinol (1.0 eq)

• Ethyl acetoacetate (1.1 eq)

• Concentrated Sulfuric Acid

• Ethanol

• Ice

Procedure:

• In a flask equipped with a magnetic stirrer, cool concentrated sulfuric acid (e.g., 20 mL per 10g of resorcinol) to 0 °C in an ice bath.

• Slowly add a pre-mixed solution of resorcinol and ethyl acetoacetate dropwise to the cold, stirring sulfuric acid, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 18-24 hours.

• Pour the reaction mixture into a beaker containing crushed ice with vigorous stirring.

• A precipitate will form. Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Recrystallize the crude product from aqueous ethanol to yield pure 7-hydroxy-4-methylcoumarin as a white to pale yellow solid.

Protocol 2: Synthesis of 4-Methyl-2-oxo-2H-chromen-7-yl Methanesulfonate

This protocol is adapted from general procedures for the mesylation of phenols.[1][5]

Materials:

• 7-Hydroxy-4-methylcoumarin (1.0 eq)

• Methanesulfonyl chloride (1.2 eq)

• Triethylamine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Deionized water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 7-hydroxy-4-methylcoumarin in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine to the solution and stir for 10 minutes.

• Add methanesulfonyl chloride dropwise to the stirring solution.

• Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with cold water, 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the desired methanesulfonate.

Protocol 3: Synthesis of 4-Methyl-2-oxo-2H-chromen-7-yl Trifluoromethanesulfonate

This protocol is a standard method for the triflation of phenols.

Materials:

• 7-Hydroxy-4-methylcoumarin (1.0 eq)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 eq)

• Pyridine or Triethylamine (1.5 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Deionized water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 7-hydroxy-4-methylcoumarin in anhydrous DCM or THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine or triethylamine to the solution and stir for 10 minutes.

• Add trifluoromethanesulfonic anhydride dropwise to the stirring solution.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with cold water, 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired triflate.

Protocol 4: Comparative Suzuki-Miyaura Cross-Coupling Reaction

This protocol outlines a general procedure that can be applied to both the coumarin methanesulfonate and triflate to compare their reactivity.

Materials:

• Coumarin sulfonate (methanesulfonate or triflate) (1.0 eq)

• Phenylboronic acid (1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂) (e.g., 2 mol%)

• Triphenylphosphine (PPh₃) or a suitable biarylphosphine ligand (e.g., SPhos) (e.g., 4 mol%)

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2.0-3.0 eq)

• Solvent (e.g., 1,4-dioxane/water or toluene/water mixture)

Procedure:

• To a reaction vessel, add the coumarin sulfonate, phenylboronic acid, palladium catalyst, ligand, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

• Add the degassed solvent system via syringe.

• For the coumarin triflate: Stir the reaction mixture at room temperature or heat to 40-60 °C. Monitor the reaction by TLC or LC-MS every 30-60 minutes.

• For the coumarin methanesulfonate: Heat the reaction mixture to 80-100 °C. Monitor the reaction by TLC or LC-MS every 1-2 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the 7-phenyl-4-methylcoumarin.

• Compare the reaction time, temperature required for full conversion, and isolated yield for both substrates.

Visualizing the Workflow and Mechanism

To further clarify the processes described, the following diagrams illustrate the experimental workflow and the fundamental mechanism of nucleophilic substitution.

Caption: A streamlined workflow for the synthesis and comparative reactivity analysis of coumarin sulfonates.

Caption: Generalized mechanism of nucleophilic substitution at the coumarin core, highlighting the leaving group.

Conclusion and Recommendations

The choice between a coumarin methanesulfonate and a triflate is a trade-off between reagent cost/stability and reactivity.

• Coumarin Methanesulfonates (Mesylates): These are prepared from the more economical and stable methanesulfonyl chloride. They are suitable for a wide range of transformations but often require more forcing conditions (higher temperatures, longer reaction times), which may not be compatible with sensitive functional groups elsewhere in the molecule.

• Coumarin Triflates: Derived from the more expensive and moisture-sensitive trifluoromethanesulfonic anhydride, triflates offer significantly enhanced reactivity. This allows for reactions to proceed under much milder conditions, often at room temperature, leading to shorter reaction times, cleaner reaction profiles, and a broader substrate scope. For challenging transformations, such as the coupling of sterically hindered or electron-rich partners, the use of a triflate is often enabling.

Recommendation for Researchers:

For routine syntheses where the substrate is robust, a coumarin methanesulfonate represents a cost-effective and reliable choice. However, for complex, multi-step syntheses involving thermally sensitive substrates, or when aiming to couple challenging nucleophiles, the superior reactivity of a coumarin triflate will likely lead to higher yields and a more efficient workflow, justifying the additional reagent cost. The milder conditions afforded by the triflate often translate to a higher overall success rate in demanding synthetic campaigns.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Bumagin, N. A., & Bykov, V. V. (1997). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry, 62(18), 5941-5947. [Link]

• Organic Synthesis. Alcohol to Mesylate using MsCl, base. [Link]

• Bailey, W. F., Luderer, M. R., Mealy, M. J., & Punzalan, E. R. (2005). 6-Iodo-1-hexene. Organic Syntheses, 81, 121. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• Rhodium.ws. Synthesis of Mesylates From Alcohols. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• So, C. M., Lau, C. P., Chan, A. S. C., & Kwong, F. Y. (2008). Suzuki-Miyaura Coupling of Aryl Tosylates Catalyzed by an Array of Indolyl Phosphine-Palladium Catalysts. The Journal of Organic Chemistry, 73(19), 7731–7734. [Link]

• Ghavami, R., & Jafari, M. (2016). Microwave-promoted Suzuki–Miyaura cross-coupling of aryl halides with phenylboronic acid under aerobic conditions catalyzed by a new palladium complex with a thiosemicarbazone ligand. Tetrahedron Letters, 47(26), 4403-4407. [Link]

• Motokura, K., Takahashi, M., Nakagiri, T., & Baba, T. (2013). Suzuki-Miyaura Cross-Coupling Reaction Using Palladium Catalysts Supported on Phosphine Periodic Mesoporous Organosilica. Catalysts, 3(4), 815-827. [Link]

• Organic Chemistry Data. Alcohol to Mesylate - Common Conditions. [Link]

• Heravi, M. M., Zadsirjan, V., & Masoumi, M. (2017). Palladium-catalyzed Suzuki–Miyaura cross-coupling with α -aminophosphonates based on 1,3,4-oxadiazole as ligands. Comptes Rendus Chimie, 20(3), 268-273. [Link]

• Nishizawa, M., & Imagawa, H. (2007). Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. Tetrahedron Letters, 48(6), 1097-1100. [Link]

• Fors, B. P., & Buchwald, S. L. (2009). Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. Angewandte Chemie International Edition, 48(48), 9062–9065. [Link]

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Methanesulfonate vs. Tosylate in Coumarin Synthesis: A Comparative Guide for the Synthetic Chemist

For researchers and professionals in drug development and medicinal chemistry, the coumarin scaffold is a privileged structure, forming the core of numerous compounds with significant pharmacological activities. The efficient synthesis of coumarin derivatives is therefore a critical endeavor. While classic name reactions such as the Pechmann, Knoevenagel, and Perkin condensations are well-established, alternative and often more flexible synthetic routes are frequently required, particularly for complex or highly substituted targets.

One such powerful strategy involves the activation of a hydroxyl group in a coumarin precursor, transforming it into a better leaving group to facilitate subsequent bond formation. Among the most reliable choices for this activation are the sulfonate esters, primarily methanesulfonates (mesylates) and p-toluenesulfonates (tosylates). This guide provides an in-depth, objective comparison of these two key functional groups in the context of coumarin synthesis, explaining the causality behind experimental choices and providing practical, field-proven insights.

The Strategic Role of Sulfonate Esters in Modern Coumarin Synthesis

Beyond the traditional condensation reactions, a versatile approach to coumarins, especially those substituted at the 3- and 4-positions, involves the construction of the heterocyclic ring from acyclic precursors. A common pathway begins with an ortho-hydroxybenzyl alcohol derivative. The benzylic alcohol, itself a poor leaving group (HO⁻), must be activated to undergo nucleophilic substitution. Conversion to a sulfonate ester is an ideal method for this transformation as it occurs with retention of stereochemistry at the carbon center and creates an excellent leaving group.[1][2]

The general workflow is outlined below. The critical first step—the choice between mesylation and tosylation—can significantly influence the efficiency, yield, and substrate scope of the entire synthetic sequence.

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